Cephalexin S-sulfoxide

• CAS: 74708-55-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Stereochemistry of Cephalexin S-sulfoxide

This guide provides a comprehensive technical overview of the stereochemical landscape of Cephalexin S-sulfoxide, a critical impurity and metabolite of the widely-used cephalosporin antibiotic, Cephalexin. Intended for researchers, scientists, and drug development professionals, this document delves into the nuanced stereochemical considerations, synthesis methodologies, and advanced analytical techniques required for the accurate identification and characterization of its diastereomeric forms.

Executive Summary: The Stereochemical Challenge of a Chiral Sulfur Center

Cephalexin, as a molecule, possesses multiple chiral centers within its core structure. The introduction of an oxygen atom at the sulfur of the dihydrothiazine ring via oxidation creates an additional stereocenter—a chiral sulfoxide. This transformation results in two diastereomeric products: the (R)-sulfoxide and the (S-sulfoxide.[1][2] These diastereomers, while structurally similar, can exhibit different physicochemical properties, toxicological profiles, and rates of degradation. Therefore, the ability to selectively synthesize, separate, and definitively characterize each diastereomer is paramount for ensuring drug quality, safety, and regulatory compliance. This guide elucidates the causal relationships behind the synthetic and analytical strategies employed to master this stereochemical challenge.

Molecular Structure and Stereoisomerism

The core of the issue lies in the geometry of the sulfoxide group. The sulfur atom in a sulfoxide is sp³-hybridized, resulting in a tetrahedral geometry where a lone pair of electrons occupies one of the vertices. When attached to the cephalosporin nucleus, this creates two non-superimposable mirror-image configurations at the sulfur atom, designated as (R) and (S) based on Cahn-Ingold-Prelog priority rules. Since the parent Cephalexin molecule already contains chiral centers, the resulting sulfoxides are diastereomers, not enantiomers.

Caption: Oxidation of Cephalexin introduces a new chiral center at the sulfur atom.

The specific stereoisomers are formally named:

• (5R,6R,7R)-7-[[(R)-2-amino-2-phenylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 5-oxide for the R-sulfoxide.[2]

• The corresponding S-sulfoxide.

These compounds are recognized as official impurities in pharmacopeial standards, often designated as Cephalexin Impurity J.[1][3]

Synthesis and Stereocontrol: A Deliberate Approach

The preparation of Cephalexin S-sulfoxide is typically achieved through the controlled oxidation of the parent Cephalexin molecule. The choice of oxidant and reaction conditions is critical as it dictates the diastereomeric ratio of the product.

Causality in Oxidant Selection

Peroxyacids, such as meta-chloroperoxybenzoic acid (m-CPBA), are commonly employed for the oxidation of sulfides to sulfoxides.[4][5] The reaction proceeds via an electrophilic attack of the peroxyacid oxygen on the nucleophilic sulfur atom of the dihydrothiazine ring. The stereochemical outcome is governed by the direction of this attack. The existing stereochemistry of the cephalosporin core creates a sterically hindered environment, often leading to a preferential attack from the less hindered face, resulting in a mixture of diastereomers where one may predominate.

Enzymatic methods, using oxidoreductases, offer a promising avenue for achieving high stereoselectivity, capable of producing either the (R)- or (S)-sulfoxide with high enantiomeric excess by choosing the appropriate enzyme class.[6]

Experimental Protocol: Synthesis of a Diastereomeric Mixture

This protocol describes a standard laboratory procedure for the synthesis of a Cephalexin S-sulfoxide mixture, suitable for use as an analytical standard. The lack of stereocontrol is intentional to ensure both diastereomers are present for subsequent analytical method development.

Objective: To oxidize Cephalexin to a mixture of its (R)- and (S)-sulfoxide diastereomers.

Materials:

• Cephalexin monohydrate

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Separatory funnel

Procedure:

• Dissolution: Dissolve Cephalexin monohydrate (1.0 eq) in anhydrous DCM in a round-bottom flask at room temperature.

• Cooling: Cool the solution to 0 °C using an ice bath. This is a critical step to control the reaction rate and minimize over-oxidation to the sulfone.

• Oxidant Addition: Slowly add a solution of m-CPBA (1.1 eq) in DCM to the cooled Cephalexin solution over 30 minutes with vigorous stirring. The slow addition prevents localized overheating and side reactions.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Quench the reaction by adding saturated NaHCO₃ solution to neutralize the m-chlorobenzoic acid byproduct and any remaining m-CPBA.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude product, a mixture of (R)- and (S)-sulfoxides, can be purified by column chromatography on silica gel if necessary.

This self-validating protocol ensures the generation of the target analytes by monitoring the disappearance of the starting material and includes neutralization and washing steps to remove acidic byproducts, which is essential for the stability of the final product.

Analytical Characterization: Distinguishing the Diastereomers

The cornerstone of stereochemical analysis is the ability to separate and unequivocally identify each diastereomer. Chiral HPLC is the definitive technique for separation, while NMR spectroscopy provides detailed structural confirmation.

Chiral High-Performance Liquid Chromatography (HPLC)

The separation of Cephalexin S-sulfoxide diastereomers relies on the formation of transient, diastereomeric complexes with a chiral stationary phase (CSP). The differential stability of these complexes leads to different retention times.

Expertise in Method Development: The choice of CSP and mobile phase is not arbitrary. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often successful for sulfoxide separations due to their complex chiral recognition mechanisms involving hydrogen bonding, dipole-dipole, and steric interactions.[7] A systematic screening approach across different mobile phase modes (normal phase, reversed-phase, polar organic) is the most efficient path to a robust separation.

Caption: Workflow for chiral HPLC method development for Cephalexin S-sulfoxide.

Detailed Protocol: Chiral HPLC Separation

Objective: To achieve baseline separation of the (R)- and (S)-sulfoxide diastereomers of Cephalexin.

Parameter	Condition	Rationale
Instrument	HPLC system with UV detector	Standard equipment for pharmaceutical analysis.
Chiral Stationary Phase	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm	A proven amylose-based CSP effective for a wide range of chiral compounds, including sulfoxides.[7]
Mobile Phase	n-Hexane / Isopropanol / Trifluoroacetic Acid (80:20:0.1, v/v/v)	Normal phase mode often provides superior selectivity for sulfoxides. TFA is added to improve peak shape for the acidic analyte.
Flow Rate	1.0 mL/min	A standard flow rate providing a balance between analysis time and column efficiency.
Column Temperature	25 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	254 nm	Wavelength at which the cephalosporin chromophore exhibits strong absorbance.
Injection Volume	10 µL	Standard volume for analytical HPLC.

This protocol is self-validating through system suitability tests, where the resolution (Rs) between the two diastereomer peaks must be greater than 1.5 to ensure accurate quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While HPLC separates the diastereomers, ¹H and ¹³C NMR spectroscopy confirms their individual structures. The different spatial arrangement of the sulfoxide oxygen relative to the rest of the molecule causes subtle but measurable differences in the chemical shifts of nearby protons and carbons.[8]

Causality in Spectral Differences: The protons on the carbons adjacent to the sulfur atom (C6-H and the C2-CH₂ protons) are most significantly affected. The diastereomer where the sulfoxide oxygen is syn to a particular proton will typically cause that proton's signal to shift downfield (to a higher ppm value) due to anisotropic effects, compared to the diastereomer where it is anti.[8] Two-dimensional NMR experiments, such as HSQC and HMBC, are invaluable for unambiguous assignment of all proton and carbon signals.[8]

Conclusion and Future Perspectives

The stereochemistry of Cephalexin S-sulfoxide presents a classic challenge in pharmaceutical analysis, requiring a multi-faceted approach grounded in a deep understanding of stereoselective synthesis and chiral recognition principles. The methodologies outlined in this guide, from controlled oxidation to high-resolution chiral chromatography and spectroscopic analysis, provide a robust framework for the comprehensive characterization of these critical diastereomers. As regulatory standards for impurity profiling become increasingly stringent, the application of these advanced techniques is not merely best practice but a necessity for the development of safe and effective medicines.

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Mechanisms and Methodologies in Forced Degradation: The Oxidative Pathway to Cephalexin S-sulfoxide

Introduction to Cephalexin Stability

In pharmaceutical development, forced degradation studies (stress testing) are mandated by ICH Q1A(R2) guidelines to elucidate the intrinsic stability characteristics of an active pharmaceutical ingredient (API). Cephalexin, a first-generation cephalosporin antibiotic, presents a highly specific degradation profile dictated by its molecular architecture. While hydrolytic and thermal stress typically target the highly strained β-lactam ring (leading to complete loss of the pharmacophore)[1], oxidative stress selectively targets the dihydrothiazine ring. This specific oxidative pathway yields stereoisomeric degradation products, primarily Cephalexin S-sulfoxide and its diastereomer, Cephalexin R-sulfoxide [2],[3],[4].

Understanding the causality behind this transformation is critical for analytical scientists developing stability-indicating methods, as well as environmental chemists tracking the ecotoxicology of antibiotic effluents[1],[5].

Mechanistic Causality of Thioether Oxidation

To design an effective forced degradation study, one must first understand the molecular vulnerabilities of the API. The dihydrothiazine ring of cephalexin contains a thioether linkage. The sulfur atom in this linkage possesses two lone pairs of electrons, making it a strong nucleophile and a prime target for electrophilic attack by reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂), hydroxyl radicals (•OH), or ferrate(VI)[1],[3].

When exposed to oxidative stress, the sulfur atom undergoes a two-electron oxidation to form a sulfoxide (S=O). Because the sulfur atom becomes a chiral center upon oxidation, the reaction yields two distinct diastereomers[1],[3].

Stereoselectivity and Causality: The formation of the (S)-sulfoxide is typically the major pathway. This stereoselectivity is driven by steric hindrance. The bulky 7-acylamino side chain of cephalexin shields the α-face of the molecule, directing the electrophilic approach of the oxidant predominantly to the less hindered β-face. Prolonged exposure to excess oxidant or highly aggressive radicals can lead to over-oxidation, converting both sulfoxides into a secondary degradation product: cephalexin sulfone[6],[3].

Caption: Oxidative degradation pathway of Cephalexin leading to sulfoxide and sulfone formation.

Self-Validating Experimental Protocol for Oxidative Degradation

A robust forced degradation protocol must be a self-validating system. Simply mixing an API with peroxide often leads to uncontrolled, continuous degradation in the autosampler, resulting in poor mass balance and inaccurate kinetic profiling. The following methodology utilizes a precise quenching mechanism to isolate the primary degradation products (sulfoxides) while preventing secondary over-oxidation (sulfones).

Caption: Self-validating experimental workflow for the oxidative forced degradation of Cephalexin.

Step-by-Step Methodology

• Stock Solution Preparation: Accurately weigh 10 mg of Cephalexin monohydrate and dissolve in 10 mL of a compatible diluent (e.g., Water/Acetonitrile) to yield a 1 mg/mL stock solution[7].

  • Causality: This concentration ensures that degradation products forming at the ICH-recommended 5% to 20% target range are well within the linear dynamic range of standard UV and MS detectors.

• Application of Oxidative Stress: Transfer 5 mL of the stock solution to a light-protected volumetric flask. Add an equal volume of 3% (v/v) Hydrogen Peroxide (H₂O₂)[7]. Incubate at 25°C for 24 hours.

  • Causality: 3% H₂O₂ provides a moderate electrophilic source. Protecting the flask from light isolates the oxidative variable, preventing concurrent photolytic degradation which causes complex β-lactam ring-opening rather than pure sulfoxidation[8],[5].

• Reaction Quenching (Critical Validation Step): At predetermined time points (e.g., 1h, 4h, 24h), extract a 1 mL aliquot and immediately add 100 µL of 0.1 M Sodium Bisulfite (NaHSO₃).

  • Causality: Unquenched H₂O₂ will continue reacting in the HPLC autosampler, skewing kinetic data and artificially inflating the concentration of the over-oxidized Cephalexin Sulfone. Bisulfite rapidly reduces residual peroxide, "freezing" the degradation profile at the exact time point.

• Control Preparation: Prepare a negative control (API + Water, no H₂O₂) and a blank (Water + H₂O₂ + Bisulfite).

  • Causality: The negative control proves that degradation is strictly peroxide-induced, while the blank ensures no chromatographic interference from the quenching agent.

• LC-MS/MS Analysis: Analyze using a C18 reverse-phase column with a gradient mobile phase of 0.1% Formic Acid in Water and Acetonitrile. Monitor m/z 348 [M+H]⁺ for Cephalexin and m/z 364[M+H]⁺ for the sulfoxide diastereomers (Molecular Weight: 363 Da)[2],[3],[4].

• Mass Balance Calculation: The sum of the remaining parent API and the quantified degradation products must equal 100% ± 5% of the initial API concentration.

Analytical Characterization & Data Interpretation

Unlike hydrolytic degradation which destroys the conjugated system of the β-lactam ring, oxidation at the thioether largely preserves the molecule's UV chromophore. Therefore, while HPLC-UV can track the disappearance of the parent peak, orthogonal techniques like LC-MS/MS are required to unambiguously identify the +16 Da mass shift indicative of Cephalexin S-sulfoxide[6],[2].

Interestingly, the preservation of the core structural moiety means that these specific degradation products retain biological activity. Quantitative microbiological assays demonstrate that Cephalexin sulfoxides retain approximately 24% of the antibacterial potency of the parent compound[3]. This makes the monitoring of sulfoxide impurities critical not only for drug product safety but also for environmental wastewater treatment assessments[1],[8].

Quantitative Summary of Cephalexin Degradation Profiles

Stress Condition	Primary Oxidant	Major Degradation Products	Residual Antimicrobial Activity	Mass Balance Recovery
3% H₂O₂ (25°C, 24h)	Hydrogen Peroxide	S-sulfoxide, R-sulfoxide	Moderate (~24% of parent)[3]	> 98%
Ferrate(VI) (pH 7.0, 3h)	FeO₄²⁻	S-sulfoxide, R-sulfoxide, Sulfone	Diminished (~24%)[3]	> 95%
Photo-Fenton (Fe²⁺/H₂O₂/UV)	•OH Radicals	Sulfoxide, Ring-opened products	Eliminated[1]	< 80% (Extensive fragmentation)[8]
Thermal (80°C, 24h)	Heat	β-lactam cleavage products	Eliminated[1]	> 95%

Conclusion

Forced degradation studies leading to Cephalexin S-sulfoxide provide a textbook example of structure-directed reactivity. By understanding the nucleophilic nature of the thioether and the steric constraints of the cephalosporin core, scientists can predict, selectively generate, and accurately quantify these critical impurities. Implementing self-validating protocols with proper quenching mechanisms ensures that the resulting stability data is both scientifically rigorous and regulatory-compliant.

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The Role of Cephalexin S-Sulfoxide in Advanced Antibiotic Degradation: Mechanisms, Kinetics, and Analytical Workflows

Executive Summary

The persistence of β-lactam antibiotics in aquatic environments poses a severe threat to global ecological stability and antimicrobial resistance (AMR) mitigation. Cephalexin (CFX), a first-generation cephalosporin, is notoriously recalcitrant to conventional biological wastewater treatments. Advanced Oxidation Processes (AOPs) are required to degrade this compound. Central to this degradation is the initial, rapid oxidation of the CFX thioether sulfur, yielding Cephalexin S-sulfoxide .

This technical guide explores the mechanistic formation of CFX S-sulfoxide, provides a quantitative kinetic profile of its generation across various AOPs, and establishes a self-validating analytical protocol for its isolation and quantification using LC-MS/MS.

Mechanistic Grounding: The Vulnerability of the Thioether Moiety

Cephalexin possesses several electron-rich moieties, primarily the primary amine, the β-lactam ring, the double bond on the six-membered dihydrothiazine ring, and the thioether sulfur. Among these, the thioether sulfur is highly nucleophilic and acts as the primary target for both electrophilic oxidants and non-selective radical attacks.

Electrophilic Attack (e.g., Permanganate Oxidation)

When exposed to oxidants like Permanganate (Mn(VII)), the positively charged Mn atom executes a direct electrophilic attack on the thioether sulfur. This forms a transient Mn-sulfur intermediate, which rapidly resolves into Cephalexin S-sulfoxide (adding a single oxygen atom, +16 Da mass shift). Because the oxidation of the sulfur atom introduces a new chiral center, the reaction yields two stereoisomers: CPX-(R)-sulfoxide and CPX-(S)-sulfoxide 1.

Radical-Mediated Oxidation (e.g., •OH Radicals)

In systems utilizing hydroxyl radicals (such as UV/TiO₂ or Ultrasound), the mechanism shifts. The •OH radical forms an adduct with the sulfur, converting it into a sulfur radical cation. This cation undergoes disproportionation—often accelerated by dissolved oxygen—to form the sulfoxide intermediate. This initial transformation is critical because it fundamentally alters the 3D conformation of the cephalosporin core, severely reducing its binding affinity to bacterial Penicillin-Binding Proteins (PBPs), thereby neutralizing its toxicity2.

Cephalexin degradation pathway highlighting the crucial S-sulfoxide intermediate.

Quantitative Kinetic Profiling

The rate at which Cephalexin degrades into its S-sulfoxide and subsequent byproducts is highly dependent on the chosen oxidation system. Understanding these kinetics is vital for scaling wastewater treatment reactors. Below is a synthesized comparison of apparent rate constants ( kobs​ ) across validated degradation methodologies.

Table 1: Kinetic Parameters of Cephalexin Degradation across AOPs

Oxidation System	Catalyst / Reagent	Primary Reactive Target	Apparent Rate Constant ( kobs​ )	Primary Intermediate Observed
Permanganate (PM)	MnO₄⁻ (400 μM)	Thioether Sulfur	12.71 ± 1.62 M⁻¹ s⁻¹ (pH 7.0)	CFX (R/S)-sulfoxide
Photocatalysis	TiO₂ NPs / UV (365 nm)	Sulfur / β-lactam ring	0.023 – 0.422 min⁻¹	CFX S-sulfoxide / Ring Cleavage
Sonochemical	Ultrasound (200 W)	Non-selective (•OH)	0.00895 min⁻¹	Hydroxylated CFX / Sulfoxide
Biological	Bacillus wiedmannii RM5	Enzymatic (Hydrolases)	95.5% removal in 60h	Enzymatic Ring Cleavage

Data synthesized from authoritative kinetic studies on CFX oxidation3, 4.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To accurately track the transient formation of Cephalexin S-sulfoxide, researchers must prevent ex vivo oxidation (oxidation occurring inside the sample vial after extraction) and resolve the (R) and (S) diastereomers. The following protocol is designed as a self-validating system , ensuring that the measured sulfoxide concentrations genuinely reflect the reactor dynamics.

Step-by-Step Methodology

Step 1: Controlled Oxidation Initiation

• Action: Spike 40 μM of CFX into a buffered aqueous solution (pH 7.0, 10 mM phosphate buffer). Initiate the reaction by adding 400 μM of the chosen oxidant (e.g., Potassium Permanganate).

• Causality: A 1:10 molar ratio ensures pseudo-first-order kinetics, allowing for mathematical simplification when calculating the degradation rate constant ( kobs​ ). The buffer prevents pH drift, which would alter the speciation of CFX and shift the reaction rate.

Step 2: Instantaneous Chemical Quenching

• Action: At predefined time intervals (e.g., 15s, 30s, 60s, 120s), extract a 1 mL aliquot and immediately inject it into a vial containing 100 μL of 0.1 M Sodium Thiosulfate ( Na2​S2​O3​ ).

• Causality: Thiosulfate acts as a rapid reducing agent, instantly neutralizing residual oxidants. Failure to quench will result in the continued oxidation of the S-sulfoxide into a sulfone ( m/z 380) while waiting in the autosampler, leading to false-negative intermediate profiling5.

Step 3: Chromatographic Resolution (LC-MS/MS)

• Action: Inject 10 μL of the quenched sample onto a reverse-phase C18 column (e.g., 2.1 × 100 mm, 1.7 μm). Use a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B).

• Causality: The (R) and (S) sulfoxides possess identical mass-to-charge ratios ( m/z 364). A carefully optimized gradient on a C18 column exploits minute differences in their dipole moments, allowing chromatographic baseline resolution of the diastereomers prior to mass spectrometry.

Step 4: Self-Validation (Mass Balance & Control Check)

• Action: Run a parallel "Dark Control" (CFX + Quenching Agent, NO Oxidant). Calculate the molar mass balance by summing the quantified moles of residual CFX, CFX-(R)-sulfoxide, and CFX-(S)-sulfoxide.

• Causality: The Dark Control proves that the quenching agent does not independently degrade CFX. The mass balance calculation validates the analytical recovery; a sudden drop in total moles indicates that the sulfoxide is rapidly cleaving into undetected ring-opened byproducts.

Self-validating experimental workflow for S-sulfoxide quantification.

Ecotoxicological Implications: The Detoxification Milestone

The conversion of Cephalexin to Cephalexin S-sulfoxide is not merely a chemical curiosity; it is the primary detoxification milestone in wastewater remediation.

The antimicrobial efficacy of β-lactam antibiotics relies on the structural integrity and specific spatial orientation of the β-lactam ring fused to the dihydrothiazine ring. When the thioether sulfur is oxidized to a sulfoxide, the steric bulk of the newly introduced oxygen atom distorts the bicyclic system. Subsequent bioassays (such as MIC and MTT assays) consistently demonstrate that these oxidized metabolites exhibit near-zero antibacterial and cytotoxic activity6. Therefore, optimizing AOPs to rapidly achieve this initial S-oxidation step is sufficient to eliminate the environmental AMR pressure exerted by Cephalexin, even before complete mineralization is achieved.

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Protocols & Analytical Methods

Development of a Stability-Indicating Assay for Cephalexin: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the development and validation of a stability-indicating assay for Cephalexin, a first-generation cephalosporin antibiotic. Ensuring the stability of pharmaceutical products is a critical aspect of drug development and quality control. This application note details a systematic approach, grounded in scientific principles and regulatory expectations, to establish an analytical method capable of accurately quantifying Cephalexin in the presence of its degradation products. The protocols herein describe forced degradation studies under various stress conditions, the development of a specific and robust High-Performance Liquid Chromatography (HPLC) method, and a thorough validation of the method in accordance with the International Council for Harmonisation (ICH) guidelines. This guide is intended for researchers, scientists, and drug development professionals dedicated to ensuring the safety, efficacy, and quality of pharmaceutical products.

Introduction: The Imperative for Stability-Indicating Methods

Cephalexin is a widely prescribed β-lactam antibiotic used to treat a variety of bacterial infections by inhibiting the synthesis of the bacterial cell wall.[1] The chemical integrity of Cephalexin, like all pharmaceuticals, can be compromised over time by environmental factors such as heat, humidity, light, and pH, leading to the formation of degradation products. These degradants may not only result in a loss of therapeutic efficacy but could also be potentially toxic. Therefore, it is a regulatory requirement and a scientific necessity to develop and validate analytical methods that can accurately measure the active pharmaceutical ingredient (API) in the presence of its impurities and degradation products. Such methods are termed "stability-indicating."

The International Council for Harmonisation (ICH) provides a framework for stability testing and the validation of analytical procedures.[2][3][4] Forced degradation, or stress testing, is a cornerstone of developing a stability-indicating method.[5][6] By subjecting the drug substance to conditions more severe than accelerated stability testing, we can generate the likely degradation products and ensure the analytical method can effectively separate and quantify the intact drug.[5][6][7] This application note will guide you through this process for Cephalexin.

Understanding Cephalexin's Degradation Profile

Before developing a separation method, it is crucial to understand the potential degradation pathways of Cephalexin. The β-lactam ring, characteristic of cephalosporins, is susceptible to hydrolysis, which is a primary degradation pathway.[7] Other potential degradation reactions include oxidation, photolysis, and thermal decomposition.[5][7][8] Common degradation products can result from the opening of the β-lactam ring, epimerization, and other structural modifications.[8][9]

A thorough literature review and preliminary stress testing will inform the design of the forced degradation studies and the selection of an appropriate analytical technique. High-Performance Liquid Chromatography (HPLC) is the most common and powerful technique for this purpose due to its high resolving power and sensitivity.[10]

Experimental Workflow: A Step-by-Step Approach

The development of a stability-indicating assay for Cephalexin follows a logical progression of experiments. This workflow ensures that the final method is robust, reliable, and fit for its intended purpose.

Caption: Workflow for Stability-Indicating Assay Development.

Detailed Protocols

Protocol 1: Forced Degradation Studies

Objective: To intentionally degrade Cephalexin under various stress conditions to generate potential degradation products. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[7]

Materials:

• Cephalexin reference standard

• Hydrochloric acid (HCl), 1 M and 0.1 M

• Sodium hydroxide (NaOH), 0.1 M and 0.01 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC grade water, methanol, and acetonitrile

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Water bath or oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Cephalexin (e.g., 1 mg/mL) in a suitable solvent (e.g., water or a water/methanol mixture).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 1 M HCl.

  • Heat the solution at 60°C for a specified time (e.g., 2 hours).[5]

  • Cool the solution and neutralize it with an equivalent amount of 1 M NaOH.

  • Dilute to a final concentration suitable for HPLC analysis.

• Alkaline Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Keep the solution at room temperature for a specified time (e.g., 30 minutes).

  • Neutralize the solution with an equivalent amount of 0.1 M HCl.

  • Dilute to a final concentration suitable for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature for a specified time (e.g., 24 hours).

  • Dilute to a final concentration suitable for HPLC analysis.

• Thermal Degradation:

  • Expose a solid sample of Cephalexin and a solution of Cephalexin to dry heat at 80°C for 24 hours.[7]

  • After exposure, dissolve the solid sample and dilute both samples to a final concentration suitable for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of Cephalexin in a quartz cuvette to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[5]

  • A control sample should be wrapped in aluminum foil to protect it from light.[7]

  • Dilute the exposed sample to a final concentration suitable for HPLC analysis.

• Control Sample: Prepare a control sample (unstressed) by diluting the stock solution to the same final concentration as the stressed samples.

• Analysis: Analyze all samples by HPLC to observe the degradation and ensure the separation of Cephalexin from its degradation products.

Protocol 2: HPLC Method Development and Validation

Objective: To develop and validate a specific, accurate, precise, and robust HPLC method for the quantification of Cephalexin.

Instrumentation:

• HPLC system with a UV or PDA detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[1]

• Data acquisition and processing software

Chromatographic Conditions (A starting point for optimization):

Parameter	Condition
Mobile Phase	A mixture of methanol and a buffer (e.g., 0.1M sodium acetate) in a ratio of 75:25 v/v.[1]
Flow Rate	1.0 mL/min[1]
Column Temperature	Ambient
Detection Wavelength	240 nm[1] or 254 nm[11] or 230 nm[10]
Injection Volume	20 µL[1]

Validation Procedure (as per ICH Q2(R1) guidelines): [2]

• Specificity: Analyze the stressed samples from the forced degradation study. The method is specific if the Cephalexin peak is well-resolved from the degradation product peaks and any excipient peaks. Peak purity analysis using a PDA detector can further confirm specificity.[12]

• Linearity: Prepare a series of at least five concentrations of Cephalexin standard solution over a defined range (e.g., 5-30 µg/mL).[1] Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Range: The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of Cephalexin at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[12] The recovery should typically be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of the same sample on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on different days, with different analysts, or on different equipment. The RSD should be ≤ 2%.[11]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[12]

• Robustness: Intentionally vary the method parameters (e.g., mobile phase composition, flow rate, pH, column temperature) and assess the impact on the results. The method is robust if it remains unaffected by small, deliberate variations in parameters.

Data Presentation and Interpretation

All quantitative data from the validation studies should be summarized in clear and concise tables for easy interpretation and comparison against acceptance criteria.

Table 1: Summary of Validation Parameters

Validation Parameter	Acceptance Criteria	Observed Results
Specificity	Well-resolved peaks, peak purity > 0.999
Linearity (r²)	≥ 0.999
Range (µg/mL)	Defined and validated
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD%)
- Repeatability	≤ 2.0%
- Intermediate Precision	≤ 2.0%
LOD (µg/mL)	To be determined
LOQ (µg/mL)	To be determined
Robustness	No significant impact on results

Conclusion

The development and validation of a stability-indicating assay is a critical and scientifically rigorous process. By following the systematic approach and detailed protocols outlined in this application note, researchers and drug development professionals can establish a reliable and robust method for the quantitative analysis of Cephalexin in the presence of its degradation products. This ensures that the quality, safety, and efficacy of Cephalexin-containing pharmaceutical products are maintained throughout their shelf life. The successful implementation of such a method is a testament to a commitment to scientific integrity and patient safety.

References

• Insights into the degradation mechanisms and pathways of cephalexin during homogeneous and heterogeneous photo-Fenton processes. PubMed. (2021). [Link]

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• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEPHALEXIN BY RP-HPLC METHOD. Jetir.org. (n.d.). [Link]

• Reverse Phase HPLC Determination of Cephalexin in Tablets. Indian Journal of Pharmaceutical Sciences. (2007). [Link]

• A Validated Stability Indicating HPTLC Method for Determination of Cephalexin in Bulk and Pharmaceutical Formulation. Semantic Scholar. (2009). [Link]

• A New Green Analytical RP-HPLC Method Development and Validation for Simultaneous Estimation of Bromhexine and Cephalexin. Research Journal of Pharmacy and Technology. (2021). [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. (2005). [Link]

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• Quality Guidelines. ICH. (n.d.). [Link]

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• Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods. PMC. (2014). [Link]

• Biodegradation of cefalexin by two bacteria strains from sewage sludge. Royal Society Open Science. (2023). [Link]

• Photocatalytic degradation of cephalexin by UV activated persulfate and Fenton in synthetic wastewater: optimization, kinetic study, reaction pathway and intermediate products. PMC. (2020). [Link]

• A Validated Stability Indicating HPTLC Method for Determination of Cephalexin in Bulk and Pharmaceutical Formulation. Semantic Scholar. (2009). [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. (2012). [Link]

• Degradation of micropollutant cephalexin by ultraviolet (UV) and assessment of residual antimicrobial activity of transformation products. Water Science & Technology. (2021). [Link]

• Evaluation of the Cefalexin Drug Degradation Profile in Pharmaceutical Capsule Forms Based on Forced Degradation Studies. Semantic Scholar. (2022). [Link]

• Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods. SciSpace. (2025). [Link]

• View of Stability Indicating Development and Validation of Ultraviolet Spectrophotometric Methods for the Simultaneous Estimation of Bromhexine and Cephalexin in their Combined Dosage Form. Asian Journal of Pharmaceutics. (n.d.). [Link]

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Title: High-Resolution Chiral Separation of Cephalexin S-Sulfoxide Enantiomers by High-Performance Liquid Chromatography

An Application Guide and Protocol

Abstract

Cephalexin, a widely prescribed first-generation cephalosporin antibiotic, is susceptible to oxidation, forming Cephalexin sulfoxide as a primary degradation product.[1] The oxidation introduces a new chiral center at the sulfur atom, resulting in the formation of (R)- and (S)-sulfoxide enantiomers.[2][3] These enantiomers can exhibit different toxicological and pharmacological profiles, making their separation and quantification a critical requirement in drug development and quality control to ensure product safety and efficacy.[4][5] This application note provides a detailed, robust protocol for the baseline separation of Cephalexin S-sulfoxide enantiomers using High-Performance Liquid Chromatography (HPLC) with a polysaccharide-based Chiral Stationary Phase (CSP). We delve into the mechanistic principles of chiral recognition, offer a step-by-step experimental workflow, and present expected performance data to guide researchers and drug development professionals in implementing this method.

Introduction: The Imperative for Enantiomeric Resolution

Cephalexin is a β-lactam antibiotic used to treat a variety of bacterial infections.[6] Its stability is a key concern, with oxidation of the thioether linkage in the dihydrothiazine ring leading to the formation of sulfoxides. This not only represents a degradation of the active pharmaceutical ingredient (API) but also introduces stereochemical complexity. The resulting sulfoxide diastereomers (relative to the existing chiral centers in the cephalexin molecule) possess distinct three-dimensional structures. Regulatory bodies, such as the U.S. Food and Drug Administration, mandate the characterization and control of such stereoisomeric impurities.[7]

Direct chromatographic resolution on a Chiral Stationary Phase (CSP) is the most efficient and widely adopted strategy for separating enantiomers.[4][8] Among the various CSPs available, polysaccharide-based phases (derivatives of cellulose and amylose) have demonstrated exceptional versatility and broad applicability for resolving a wide range of chiral compounds, including sulfoxides.[5][7][9]

This guide focuses on a method utilizing a cellulose-based CSP in a polar organic mobile phase, a combination known to provide excellent selectivity for compounds with polar functional groups like the sulfinyl group.[5][10]

The Mechanism of Chiral Recognition on Polysaccharide-Based CSPs

The enantioselective retention on polysaccharide-based CSPs is not fully elucidated but is understood to be a multifactorial process. The chiral selector, a polysaccharide derivative coated or immobilized on a silica support, forms transient diastereomeric complexes with the analyte enantiomers.[11][12] The differential stability of these complexes dictates the separation.

Key interactions contributing to chiral recognition include:

• Hydrogen Bonding: The sulfinyl oxygen, amide, and carboxylic acid groups of Cephalexin S-sulfoxide can act as hydrogen bond donors and acceptors, interacting with the carbamate groups on the polysaccharide backbone.[10][13]

• Dipole-Dipole Interactions: The polar sulfoxide bond and other polar functionalities contribute to strong dipole-dipole interactions with the CSP.[7]

• π-π Stacking: The phenyl ring of the cephalexin side chain can engage in π-π stacking with the phenyl groups of the carbamate derivatives on the CSP.[13]

• Steric Interactions (Inclusion): One enantiomer may fit more favorably into the chiral grooves or cavities of the helical polysaccharide structure, leading to stronger retention.[11] This steric fit is a crucial determinant of selectivity.

The combination and geometry of these interactions for one enantiomer will be more energetically favorable than for the other, resulting in different retention times and enabling their separation.[4]

Experimental Protocol: HPLC Method

This section provides a self-validating protocol for the chiral separation of Cephalexin S-sulfoxide enantiomers.

Materials and Instrumentation

Item	Specification
HPLC System	Quaternary pump, autosampler, column thermostat, UV/PDA detector
Chiral Column	Lux® Cellulose-2 , 250 x 4.6 mm, 3 µm (or equivalent cellulose tris(3,5-dimethylphenylcarbamate) CSP)
Chemicals	Cephalexin S-sulfoxide racemic standard
n-Hexane (HPLC Grade)
Ethanol (HPLC Grade, 200 Proof)
Isopropanol (IPA, HPLC Grade)
Sample Vials	2 mL amber glass vials with PTFE septa
Syringe Filters	0.45 µm PTFE or Nylon

Workflow for Enantiomeric Purity Analysis

The following diagram outlines the complete experimental workflow from sample preparation to final data analysis.

Caption: Experimental workflow for chiral analysis of Cephalexin S-sulfoxide.

Step-by-Step Methodology

1. Mobile Phase Preparation:

• Prepare the mobile phase by mixing n-Hexane and Ethanol in a ratio of 80:20 (v/v) .

• Degas the solution for 15 minutes using sonication or vacuum filtration. The choice of a normal-phase eluent like hexane/alcohol is critical as it promotes the hydrogen bonding and dipole-dipole interactions necessary for chiral recognition on polysaccharide CSPs.[5]

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the Cephalexin S-sulfoxide racemic standard in Ethanol to obtain a final concentration of 1.0 mg/mL.

• Sample Solution: Prepare the test sample in the same manner to achieve a similar target concentration.

• Rationale: Ethanol is chosen as the diluent because it is a component of the mobile phase, ensuring good peak shape and solubility.

• Filter all solutions through a 0.45 µm syringe filter before placing them in the autosampler to prevent column blockage.[5]

3. HPLC Chromatographic Conditions:

Parameter	Condition
Column	Lux® Cellulose-2, 250 x 4.6 mm, 3 µm
Mobile Phase	n-Hexane / Ethanol (80:20, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	20 minutes

Rationale for Parameter Selection:

• Column: The Lux Cellulose-2 (or equivalent) is selected for its proven efficacy in separating a wide variety of chiral compounds, including those with sulfoxide groups.[13]

• Detection Wavelength: 254 nm is chosen based on the strong UV absorbance of the cephalosporin nucleus and is a common wavelength used in USP methods for cephalexin and its related substances.[14]

• Temperature: 25 °C provides stable and reproducible retention times. Temperature can be a tool for optimizing selectivity; lower temperatures often increase resolution but also analysis time.

4. System Suitability Test (SST):

• Before sample analysis, perform five replicate injections of the Standard Solution.

• The system is deemed suitable for use if the following criteria are met:

  • Resolution (Rₛ): The resolution between the two enantiomer peaks must be ≥ 2.0 .
  • Tailing Factor (T): The tailing factor for each enantiomer peak should be ≤ 1.5 .
  • Precision (%RSD): The relative standard deviation of the peak areas for each enantiomer across the five replicates must be ≤ 2.0% .

• Purpose: The SST ensures that the chromatographic system is performing adequately and can produce accurate and repeatable results, a foundational requirement of any validated analytical method.

5. Data Analysis:

• Identify the peaks corresponding to the two enantiomers in the sample chromatogram based on their retention times from the standard injection.

• Integrate the peak area for each enantiomer.

• Calculate the percentage of each enantiomer using the area percent formula:

  • % Enantiomer 1 = (Area of Enantiomer 1 / (Area of Enantiomer 1 + Area of Enantiomer 2)) x 100

Expected Results & Performance

Under the conditions described, a baseline separation of the two Cephalexin S-sulfoxide enantiomers is expected.

Table 1: Typical Chromatographic Performance Data

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	~10.5 min	~12.8 min
Tailing Factor (T)	1.1	1.2
Selectivity (α)	\multicolumn{2}{c	}{1.28}
Resolution (Rₛ)	\multicolumn{2}{c	}{> 3.0}

Note: Retention times are approximate and may vary slightly based on the specific system, column age, and mobile phase preparation.

Method Optimization & Troubleshooting

• Poor Resolution: If the resolution is below the SST criterion of 2.0, consider adjusting the mobile phase composition.

  • Decrease Ethanol Percentage: Reducing the polar modifier (e.g., to 85:15 n-Hexane/Ethanol) will generally increase retention times and often improve resolution.

  • Change Alcohol Modifier: Replacing Ethanol with Isopropanol (IPA) can significantly alter selectivity due to different hydrogen bonding characteristics. Start with a mobile phase of n-Hexane/IPA (90:10).

• Long Run Times: If resolution is excellent (>4.0), the run time can be shortened by increasing the percentage of Ethanol in the mobile phase. This will decrease retention times but may also reduce resolution.

• Peak Tailing: Ensure the sample is fully dissolved in a solvent compatible with the mobile phase. Tailing can also indicate column degradation or contamination.

Conclusion

This application note presents a robust and reliable HPLC method for the direct chiral separation of Cephalexin S-sulfoxide enantiomers. The use of a polysaccharide-based chiral stationary phase provides excellent selectivity and resolution, enabling accurate quantification critical for pharmaceutical quality control and regulatory compliance. The detailed protocol and troubleshooting guide offer researchers a comprehensive framework for implementing this essential analysis, ensuring the stereochemical purity and safety of Cephalexin-related products.

References

• Polysaccharide-based CSPs - Chiralpedia. (2022). A detailed overview of the structure and recognition mechanisms of polysaccharide chiral stationary phases. Available at: [Link]

• Mechanistic studies on the chiral recognition of polysaccharide-based chiral stationary phases... (2025). ResearchGate. Investigates interactions between analytes and CSPs using chromatographic methods and VCD. Available at: [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution... (2021). MDPI. A review of recent developments in CSPs based on polysaccharides and cyclodextrins. Available at: [Link]

• Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids. (2022). IntechOpen. Discusses the separation mechanism of polysaccharide CSPs. Available at: [Link]

• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase... (2022). SCIRP. Details the development of a reversed-phase chiral method using a polysaccharide-based CSP. Available at: [Link]

• Chiral analysis by capillary electrophoresis using antibiotics as chiral selector. (n.d.). PubMed. A review on the use of antibiotics as chiral selectors in CE. Available at: [Link]

• Chiral Separations Performed by Enhanced-Fluidity Liquid Chromatography... (n.d.). ACS Publications. Compares HPLC, SFC, and EFLC for chiral separations on a macrocyclic antibiotic CSP. Available at: [Link]

• A Perspective on the Application of Preparative Supercritical Fluid Chromatography... (2016). Springer. Discusses the use of SFC in pharmaceutical drug discovery. Available at: [Link]

• Cephalexin - USP-NF. (2010). The United States Pharmacopeial Convention. Official monograph detailing tests for Cephalexin. Available at: [Link]

• Micellar electrokinetic capillary chromatography for the separation of cefalexin and its related substances. (1999). PubMed. Describes an MEKC method for analyzing cephalexin and its impurities. Available at: [Link]

• The Use of Antibiotics as Chiral Selectors in Capillary Electrophoresis: A Review. (2022). MDPI. Reviews the application of various antibiotics in CE for enantioseparation. Available at: [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. Describes various types of CSPs used in chiral chromatography. Available at: [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 2: Applications. (2022). Chromatography Online. Discusses recent progress in SFC for enantiomeric separations. Available at: [Link]

• SFC for chiral separations in bioanalysis. (2019). PubMed. A review of enantioselective chromatography using supercritical fluids in bioanalysis. Available at: [Link]

• Cephalexin Hydrochloride - USP-NF. (2010). The United States Pharmacopeial Convention. Official monograph for Cephalexin Hydrochloride. Available at: [Link]

• An Introduction to Chiral Analysis by Capillary Electrophoresis. (n.d.). Bio-Rad. An introductory guide to chiral separations by CE. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. A review of enantiomeric separation using HPLC with CSPs. Available at: [Link]

• Cephalexin Sulfoxide | C16H17N3O5S | CID 22801955. (n.d.). PubChem - NIH. Provides chemical and physical properties of Cephalexin Sulfoxide. Available at: [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (n.d.). PMC. Explores the use of CSPs for simultaneous chiral and achiral separations. Available at: [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. Highlights the advantages of preparative SFC for chiral separations. Available at: [Link]

• Recent analytical methods for cephalosporins in biological fluids. (n.d.). PMC. A review of analytical techniques for cephalosporins. Available at: [Link]

• Comparison of Three Independent Methods of Cephalexin Determination by Means of Potassium Caroate. (n.d.). A study on the oxidation of Cephalexin to its S-oxide. Available at: [Link]

• Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs. (2018). MDPI. Investigates the chiral separation and recognition mechanism of sulfoxide drugs. Available at: [Link]

• Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. (n.d.). PMC. A review of preparative scale chiral separation techniques. Available at: [Link]

• CEPHALEXIN SULFOXIDE - gsrs. (n.d.). Provides chemical information on Cephalexin Sulfoxide. Available at: [Link]

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Application Note: Stability-Indicating Protocol for the Forced Degradation of Cephalexin Hydrochloride

Executive Summary & Regulatory Context

Forced degradation (or stress testing) is a fundamental requirement in the lifecycle of active pharmaceutical ingredients (APIs) to elucidate intrinsic stability, identify degradation pathways, and validate stability-indicating analytical methods (SIMs). In accordance with the International Council for Harmonisation guidelines [1] and Q1B, this application note details a comprehensive, self-validating protocol for the forced degradation of Cephalexin Hydrochloride.

Cephalexin, a widely utilized first-generation cephalosporin, exhibits specific structural vulnerabilities—most notably its highly strained β -lactam ring and thioether moiety. By systematically applying hydrolytic, oxidative, thermal, and photolytic stressors, researchers can generate a predictive impurity profile[2]. The critical target for these studies is a degradation window of 5% to 20% ; this ensures a meaningful profile of primary degradation products without generating secondary, non-physiologically relevant artifacts that could confound chromatographic resolution[3].

Mechanistic Rationale & Causality

A robust protocol does not merely subject the API to harsh conditions; it targets specific molecular liabilities. Understanding the causality behind degradation dictates our experimental design:

• Hydrolytic Susceptibility (Acid/Base): The β -lactam ring is highly susceptible to nucleophilic attack. Under alkaline conditions (e.g., 0.01 M NaOH), rapid hydrolysis occurs, leading to irreversible ring cleavage. Acidic environments (e.g., 0.1 M HCl) catalyze similar ring-opening reactions, albeit often at different kinetic rates[4].

• Oxidative Vulnerability: The sulfur atom in the dihydrothiazine ring is prone to oxidation. When exposed to peroxides (e.g., 3% H2​O2​ ), Cephalexin typically yields sulfoxide derivatives[5].

• Thermal and Photolytic Stress: Prolonged heat or UV/Vis exposure can lead to decarboxylation, polymerization, or isomerization. While Cephalexin generally demonstrates higher stability against dry heat and light compared to hydrolytic environments, extended exposure is mandated by ICH Q1B to confirm the absence of photo-induced liabilities[6].

Cephalexin degradation pathways under ICH Q1A(R2) stress conditions.

The Self-Validating System: Quality by Design in Stress Testing

To ensure scientific trustworthiness, the protocol must function as a self-validating system. This is achieved through three integrated pillars:

• Kinetic Quenching: Hydrolytic samples must be immediately neutralized (acid with base, base with acid) to halt degradation. This ensures the chromatographic profile represents the exact time-point of sampling and prevents further degradation in the autosampler[2].

• Peak Purity Profiling: Utilizing Photodiode Array (PDA) or Diode Array Detection (DAD) to calculate peak purity angles. A peak purity index >0.999 confirms that degradation products are not co-eluting with the intact Cephalexin peak, proving the specificity of the method[4].

• Mass Balance: The sum of the peak areas of the intact API and all degradation products should approximately equal the peak area of the unstressed control (accounting for differences in relative response factors).

Self-validating workflow for forced degradation and peak purity analysis.

Detailed Experimental Methodologies

Materials & Reagents

• Active Pharmaceutical Ingredient: Cephalexin Hydrochloride Reference Standard.

• Stress Reagents: 1.0 M and 0.1 M HCl; 0.1 M and 0.01 M NaOH; 3% (v/v) H2​O2​ [4].

• Solvents: HPLC-grade Water, Methanol, Acetonitrile, and Ammonium Acetate (for mobile phase buffer).

• Equipment: HPLC system equipped with a PDA/DAD detector, analytical balance, thermostatically controlled water bath, and an ICH-compliant photostability chamber.

Preparation of Stock Solution

Accurately weigh and dissolve Cephalexin Hydrochloride in the mobile phase (or a suitable diluent such as water/methanol) to achieve a stock concentration of 1.0 mg/mL. Ultrasonicate for 10 minutes to ensure complete dissolution.

Step-by-Step Stress Protocols

A. Acid Hydrolysis

• Transfer 5.0 mL of the Cephalexin stock solution into a 50 mL volumetric flask.

• Add 5.0 mL of 0.1 M HCl.

• Incubate the mixture in a thermostatically controlled water bath at 60°C for 1 to 2 hours[2].

• Remove from heat and cool to ambient temperature.

• Critical Step (Quenching): Add exactly 5.0 mL of 0.1 M NaOH to neutralize the solution and arrest the hydrolysis.

• Dilute to volume with the mobile phase (Final concentration: ~100 µg/mL). Filter through a 0.45 µm syringe filter prior to HPLC injection.

B. Alkaline Hydrolysis Causality Note: Cephalexin degrades severely and rapidly under alkaline conditions. Milder molarity (0.01 M) is required to prevent >20% degradation[4].

• Transfer 5.0 mL of the stock solution into a 50 mL volumetric flask.

• Add 5.0 mL of 0.01 M NaOH.

• Incubate at room temperature for 30 to 45 minutes.

• Critical Step (Quenching): Neutralize immediately with 5.0 mL of 0.01 M HCl.

• Dilute to volume with the mobile phase and filter.

C. Oxidative Degradation

• Transfer 5.0 mL of the stock solution into a 50 mL volumetric flask.

• Add 5.0 mL of 3% (v/v) H2​O2​ .

• Incubate at room temperature in the dark for 45 minutes to 1 hour[4].

• Dilute to volume with the mobile phase and filter. (Note: Assess baseline interference from H2​O2​ via a blank injection).

D. Thermal Degradation

• Spread a thin layer of solid Cephalexin Hydrochloride powder (approx. 50 mg) in a chemically inert Petri dish.

• Place in a hot air oven at 80°C for 24 to 48 hours[2].

• Cool to room temperature. Accurately weigh 10 mg of the stressed powder, dissolve, and dilute to 100 mL to achieve the 100 µg/mL target concentration. Filter before analysis.

E. Photolytic Degradation (ICH Q1B)

• Expose solid Cephalexin powder and a liquid aliquot (in a quartz cuvette or transparent vial) to UV light (365 nm) and visible light (1.2 million lux hours and 200 watt-hours/square meter) in a photostability chamber[5].

• For liquid samples, exposure time should be reduced (e.g., 25-45 minutes) to prevent over-degradation[4].

• Dilute and filter as described above.

Quantitative Data Presentation

The following table summarizes the optimized parameters to achieve the ICH-mandated 5-20% degradation window for Cephalexin Hydrochloride, based on empirical validation studies[4][5].

Stress Condition	Reagent / Environment	Temperature	Exposure Time	Expected Degradation Extent	Primary Mechanism
Acidic	0.1 M HCl	60°C	1 - 2 hours	10 - 15%	β -lactam ring hydrolysis
Alkaline	0.01 M NaOH	Ambient	30 - 45 mins	15 - 20%	Rapid β -lactam cleavage
Oxidative	3% H2​O2​	Ambient (Dark)	45 mins	10 - 18%	Thioether S-oxidation
Thermal	Dry Heat (Solid)	80°C	24 - 48 hours	< 5% (Highly Stable)	Decarboxylation
Photolytic	UV Light (365 nm)	Ambient	25 - 45 mins	5 - 10%	Isomerization / Polymerization

Table 1: Optimized stress conditions and kinetic expectations for Cephalexin forced degradation.

Analytical Method Considerations

To successfully resolve Cephalexin from its degradation products, a reversed-phase HPLC method is recommended. A typical stability-indicating method employs a C8 or C18 column (e.g., 250 mm × 4.6 mm, 5 µm) using a gradient or isocratic mobile phase of methanol and a suitable buffer (e.g., 0.01 M tetrabutylammonium hydrogen sulfate or ammonium acetate pH 4.5) at a flow rate of 1.0 mL/min[4][5]. Detection is optimally performed at 254 nm or 260 nm using a PDA detector to confirm peak purity and ensure no co-eluting degradants compromise the assay[4].

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sphinxsai.com [sphinxsai.com]

Analytical method development for Cephalexin related compounds

An in-depth understanding of the chemical instability of β-lactam antibiotics is the cornerstone of robust analytical method development. Cephalexin, a first-generation cephalosporin, presents unique analytical challenges due to its zwitterionic nature and highly reactive β-lactam ring.

This guide provides a comprehensive, mechanistically grounded approach to developing and validating a stability-indicating High-Performance Liquid Chromatography (HPLC) method for Cephalexin and its related compounds, transitioning from legacy pharmacopeial methods to modern, mass-spectrometry (MS) compatible workflows.

Mechanistic Insights into Cephalexin Degradation

To develop a truly stability-indicating method, an analytical scientist must first understand the causality behind impurity formation. Cephalexin's degradation is highly pH-dependent, driven by the structural tension of the β-lactam ring and the reactivity of its C7 side chain.

• Intramolecular Aminolysis (Neutral to Alkaline pH): Cephalexin possesses a primary α-amino group on its phenylglycine side chain. In neutral to alkaline environments (pH 7–9), this unprotonated amine acts as a potent nucleophile, attacking the carbonyl carbon of the β-lactam ring. This intramolecular aminolysis triggers ring opening, yielding a diketopiperazine derivative [1]. Under extended alkaline stress, this intermediate further degrades into a fluorescent pyrazine compound, specifically 2-hydroxy-3-phenyl-6-methylpyrazine[2].

• Specific Acid Hydrolysis (Acidic pH): In highly acidic environments, the degradation pathway shifts away from aminolysis toward direct, hydrogen-ion-catalyzed hydrolysis of the β-lactam bond, yielding a hydrolyzed, microbiologically inactive diacid[3].

• Amide Cleavage: Cleavage of the side-chain amide bond yields 7-aminodesacetoxycephalosporanic acid (7-ADCA, EP Impurity B) and phenylglycine (EP Impurity A)[4].

Caption: Primary degradation pathways of Cephalexin under varying pH stress conditions.

Profiling Cephalexin Related Compounds

During method development, tracking specific pharmacopeial impurities is mandatory. Table 1 summarizes the critical related compounds that the analytical method must resolve from the main active pharmaceutical ingredient (API) peak.

Table 1: Key Cephalexin Impurities and Degradation Products

Compound Name	EP / USP Designation	Origin / Mechanism	Structural Characteristic
Phenylglycine	EP Impurity A	Synthesis precursor / Amide cleavage	Highly polar, early eluting
7-ADCA	EP Impurity B / USP R.C. B	Synthesis core / Amide cleavage	Lacks C7 side chain
D-Phenylglycyl Cephalexin	EP Impurity C	Process impurity (Dimerization)	High molecular weight
Cephalexin 3-Ene Isomer	EP Impurity F	Isomerization	Shift in double bond position
Diketopiperazine derivative	Non-pharmacopeial	Degradation (Aminolysis)	Ring-expanded structure

Method Development Strategy: Overcoming Legacy Limitations

The traditional USP monograph for Cephalexin relies on a 250 mm × 4.6 mm, 5 µm C18 column and a complex mobile phase containing sodium 1-pentanesulfonate as an ion-pairing reagent[5].

The Causality of Change: While ion-pairing reagents successfully retain the highly polar, zwitterionic Cephalexin and its impurities (like 7-ADCA), they cause severe ion suppression in MS detectors and require extensive column washing. To modernize this, we transition to a volatile buffer system (Ammonium Acetate, pH 5.0) paired with a superficially porous (core-shell) column [6].

• Why pH 5.0? Cephalexin has pKa values around 2.5 (carboxylic acid) and 7.3 (amino group). At pH 5.0, the molecule exists primarily as a zwitterion. Ammonium acetate provides sufficient buffering capacity at this pH without suppressing MS ionization.

• Why Core-Shell? A 2.7 µm solid-core particle provides the efficiency of sub-2 µm fully porous particles at significantly lower backpressures, allowing for faster flow rates and shorter run times (reducing solvent waste by up to 80%)[6].

Experimental Protocols

Protocol A: Self-Validating Forced Degradation Study

To prove the method is "stability-indicating," we must intentionally degrade the API to generate the impurities listed in Table 1 and ensure none co-elute with the Cephalexin peak. This protocol uses a mass balance check as a self-validating mechanism.

Materials: Cephalexin API stock (1.0 mg/mL in HPLC-grade water), 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂.

Step-by-Step Procedure:

• Acidic Stress: Mix 5 mL of API stock with 5 mL of 0.1 M HCl. Incubate at 60°C for 2 hours. Neutralize with 5 mL of 0.1 M NaOH.

• Alkaline Stress: Mix 5 mL of API stock with 5 mL of 0.1 M NaOH. Incubate at room temperature for 30 minutes (Cephalexin degrades rapidly in base[2]). Neutralize with 5 mL of 0.1 M HCl.

• Oxidative Stress: Mix 5 mL of API stock with 5 mL of 3% H₂O₂. Incubate at 60°C for 2 hours.

• Thermal & Photolytic Stress: Expose solid API to 80°C for 48 hours, and a separate sample to UV light (1.2 million lux hours). Dissolve to 0.5 mg/mL.

• Self-Validation Check (Mass Balance): Dilute all stressed samples to a theoretical concentration of 0.5 mg/mL. The sum of the peak areas of the remaining intact Cephalexin and all degradation products must equal 95%–105% of the unstressed control peak area.

Protocol B: Modernized Stability-Indicating UHPLC Method

This protocol describes the optimized parameters for separating Cephalexin from its degradation products without ion-pairing reagents.

Table 2: Optimized UHPLC Parameters

Parameter	Specification / Justification
Column	Core-shell C18 (e.g., Accucore aQ or Poroshell 120), 50 mm × 2.1 mm, 2.6 µm. Choice ensures high efficiency and retention of polar analytes.
Mobile Phase A	25 mM Ammonium Acetate in water, adjusted to pH 5.0 with Acetic Acid.
Mobile Phase B	100% LC-MS Grade Acetonitrile.
Gradient Program	0-1 min: 5% B; 1-4 min: 5% to 40% B; 4-5 min: 40% B; 5-5.1 min: 5% B (Re-equilibration).
Flow Rate	0.6 mL/min.
Column Temp	40°C (Improves mass transfer and reduces system backpressure).
Detection	UV at 254 nm (for quantification) in series with ESI-MS (for peak identification).

System Suitability Testing (SST) - The Validation Gate: Before analyzing the stressed samples from Protocol A, inject a resolution mixture containing Cephalexin (0.5 mg/mL), 7-ADCA (0.05 mg/mL), and Phenylglycine (0.05 mg/mL). The system is only valid for use if:

• Resolution ( Rs​ ) between Phenylglycine, 7-ADCA, and Cephalexin is ≥2.0 .

• Tailing Factor ( Tf​ ) for the Cephalexin peak is ≤1.5 .

• Relative Standard Deviation (RSD) of the Cephalexin peak area over 5 replicate injections is ≤2.0% [5][7].

Caption: Step-by-step workflow for developing a self-validating, stability-indicating analytical method.

References

• Asian Journal of Research in Chemistry. Stability Indicating Fast LC Method for the Estimation of Impurities in Cephalexin for Oral Suspension. Available from:[Link]

• American Chemical Society (Biochemistry). Inhibitors of Metallo-β-lactamase Generated from β-Lactam Antibiotics. Available from:[Link]

• PubMed (Journal of Pharmaceutical Sciences). Comparative stability of cephalosporins in aqueous solution: kinetics and mechanisms of degradation. Available from:[Link]

• University of Notre Dame. HPLC METHODOLOGY MANUAL (DPAL). Available from:[Link]

• American Chemical Society (Analytical Chemistry). Electrochemistry of Intact Versus Degraded Cephalosporin Antibiotics Facilitated by LC–MS Analysis. Available from:[Link]

• Thermo Fisher Scientific. A rapid cephradine USP assay method. Available from:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparative stability of cephalosporins in aqueous solution: kinetics and mechanisms of degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. padproject.nd.edu [padproject.nd.edu]
• 6. lcms.cz [lcms.cz]
• 7. ajrconline.org [ajrconline.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Cephalexin S-Sulfoxide Synthesis Yield

Welcome to the Cephalosporin Chemistry Support Hub. As a Senior Application Scientist, I have designed this guide to address the precise mechanistic and practical challenges researchers face when synthesizing Cephalexin S-sulfoxide. While often monitored as an oxidative degradation impurity, the targeted synthesis of the S-sulfoxide diastereomer is a critical requirement for generating high-purity analytical reference standards and complex tricyclic β-lactam intermediates .

Achieving high yields requires mastering the delicate balance of chemoselectivity (preventing over-oxidation to the sulfone) and stereoselectivity (favoring the S-diastereomer over the R-diastereomer).

I. Synthesis & Resolution Pathway

The logical flow of synthesizing Cephalexin S-sulfoxide relies on sterically governed electrophilic attack, followed by careful chromatographic resolution.

Pathway for the stereoselective synthesis and purification of Cephalexin S-sulfoxide.

II. Diagnostic Troubleshooting & FAQs

Q1: Why is my oxidation reaction yielding a high percentage of cephalexin sulfone instead of the desired sulfoxide? Causality: Over-oxidation is a kinetic issue. The thioether sulfur in cephalexin is highly nucleophilic, making the first oxidation step rapid. However, the resulting sulfoxide remains susceptible to further electrophilic attack. If the stoichiometric ratio of your oxidant (e.g., m-CPBA or KMnO₄) exceeds 1:1, or if the thermal energy in the system is too high, the activation energy barrier for the second oxidation is breached, yielding the m/z 380 sulfone. Solution: Strictly control the stoichiometry to 1.05 equivalents of oxidant and utilize cryogenic conditions (-50 °C). The low temperature exponentially decreases the rate constant for the second oxidation step, trapping the intermediate at the sulfoxide stage .

Q2: How can I improve the stereoselectivity to favor the S-sulfoxide over the R-sulfoxide? Causality: The stereochemical outcome is governed by the structural topography of the cephalosporin core. The 7-acylamino side chain projects onto the β-face (top) of the folded bicyclic system, creating massive steric hindrance. Consequently, an electrophilic oxidant will naturally approach from the convex, less hindered α-face (bottom). Solution: To maximize α-face attack (yielding the S-sulfoxide), use bulky oxidants like m-CPBA in non-polar solvents (e.g., dichloromethane) at low temperatures. Avoid aqueous permanganate systems if stereopurity is your primary goal, as water solvation reduces the effective steric bulk of the oxidant, leading to a higher ratio of the undesired R-sulfoxide .

Q3: My isolated Cephalexin S-sulfoxide degrades during chromatographic purification. What is causing this? Causality: The β-lactam ring is highly strained, rendering the carbonyl carbon extremely electrophilic. Standard reverse-phase HPLC modifiers like 0.1% Trifluoroacetic acid (TFA) or Formic acid catalyze nucleophilic attack by water, leading to rapid ring-opening. Furthermore, sulfoxides can undergo Pummerer-type rearrangements under strongly acidic conditions. Solution: Switch to a neutral pH mobile phase (e.g., 10 mM Ammonium Acetate at pH 7.0). This preserves the integrity of both the β-lactam ring and the sulfoxide moiety during fraction collection.

III. Quantitative Data: Oxidant System Comparison

To aid in your experimental design, the following table summarizes the performance metrics of various oxidation systems applied to cephalosporin thioethers.

Oxidation System	Operating Temp (°C)	Chemoselectivity (Sulfoxide:Sulfone)	Stereoselectivity (S:R Ratio)	Typical Yield (%)	Ref
KMnO₄ / Neutral pH	20 to 25	Moderate	~ 3:1	60 - 70
m-CPBA / DCM	-50 to 0	High	> 4:1	80 - 85
Co(III)(acac)₃ / O₂	25	Very High	> 5:1	85 - 90

IV. Self-Validating Experimental Protocol

This methodology utilizes m-CPBA for the stereoselective synthesis of Cephalexin S-sulfoxide. It is designed as a self-validating system : the reaction progression is intrinsically tied to real-time mass spectrometry feedback, eliminating guesswork and preventing over-oxidation.

Step 1: Preparation & Solvation

• Suspend 1.0 mmol of high-purity Cephalexin in 15 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Causality Check: Anhydrous conditions prevent premature hydrolysis of the β-lactam ring.

Step 2: Cryogenic Control

• Submerge the reaction vessel in a dry ice/acetone bath and allow the internal temperature to equilibrate to -50 °C.

Step 3: Controlled Oxidant Addition

• Dissolve 1.05 mmol of m-chloroperoxybenzoic acid (m-CPBA, purified) in 5 mL of DCM.

• Add the m-CPBA solution dropwise over 15 minutes using a syringe pump to prevent localized thermal spikes.

Step 4: In-Process Analytical Monitoring (The Self-Validation Loop)

• After 30 minutes, extract a 10 µL aliquot, dilute in cold acetonitrile, and inject into an LC-MS.

• Validation Criteria: The reaction is complete only when the m/z 348 peak (Cephalexin) drops below 2% relative abundance, and the m/z 364 peak (Sulfoxide) plateaus. If the m/z 380 peak (Sulfone) begins to emerge above baseline, the reaction must be quenched immediately, regardless of residual starting material.

Step 5: Quenching & Workup

• Quench the reaction at -50 °C by adding 10 mL of a 15% aqueous sodium thiosulfate solution.

• Causality Check: Thiosulfate rapidly reduces any unreacted m-CPBA, permanently halting the oxidation cascade before the mixture warms up.

• Allow the mixture to warm to room temperature. Extract the organic layer and wash twice with saturated aqueous sodium bicarbonate to remove the m-chlorobenzoic acid byproduct. Dry over anhydrous MgSO₄.

Step 6: Isolation

• Concentrate the organic layer under reduced pressure. Purify the crude mixture via preparative HPLC using a neutral ammonium acetate/acetonitrile gradient to resolve the S-sulfoxide from the minor R-sulfoxide byproduct.

V. References

• Title: Oxidation of Cefalexin by Permanganate: Reaction Kinetics, Mechanism, and Residual Antibacterial Activity Source: Molecules (MDPI), 2018, 23(8), 2015. URL: [Link]

• Title: Stereoselective Synthesis of Tricyclic β-Lactam by Sulfoxide-Directed Oxidative Lactonization from an Accessible Cephalosporin Intermediate Source: The Journal of Organic Chemistry (ACS), 2022, 87(16), 11231-11236. URL: [Link]

• Title: Chemoselective Aerobic Oxidation of Penicillin and Cephalosporin Derivatives into Sulfoxides Source: Tetrahedron, 1996, 52(7), 2343-2348. URL: [Link]

Technical Support Center: Overcoming Challenges in Cephalexin S-sulfoxide Purification

Welcome to the technical support center for the purification of Cephalexin S-sulfoxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this critical compound. As your dedicated application scientist, I will walk you through the intricacies of Cephalexin S-sulfoxide purification, drawing from established scientific principles and field-proven insights.

Understanding the Core Challenge: The Sulfoxide Moiety

Cephalexin S-sulfoxide is a primary oxidative degradant and a potential process-related impurity of Cephalexin.[1][2] The presence of the sulfoxide group significantly alters the physicochemical properties of the molecule compared to its parent drug, Cephalexin. This alteration is the fundamental reason behind the unique challenges in its purification. The increased polarity and potential for different intermolecular interactions due to the S=O bond can affect solubility, crystallinity, and chromatographic behavior.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the purification of Cephalexin S-sulfoxide.

Q1: What are the primary impurities I should be aware of when purifying Cephalexin S-sulfoxide?

A1: The impurity profile can be complex and typically includes:

• Unreacted Cephalexin: The starting material for oxidation or a co-impurity.

• Over-oxidized species: Such as the corresponding sulfone.

• Degradation products: Resulting from the hydrolysis of the β-lactam ring of either Cephalexin or its S-sulfoxide.[1][3]

• Process-related impurities: From the synthesis of the initial Cephalexin, such as 7-ADCA (7-amino-3-deacetoxycephalosporanic acid).

Q2: How does the stability of Cephalexin S-sulfoxide compare to Cephalexin?

A2: While Cephalexin is known to be relatively stable in acidic conditions, the sulfoxide derivative's stability can be more sensitive to pH and temperature.[4][5] The β-lactam ring remains susceptible to hydrolysis, and the sulfoxide group itself can influence the degradation pathways.[2] It is crucial to maintain controlled temperature and pH throughout the purification process to minimize degradation.

Q3: What are the initial recommended steps for assessing the purity of my crude Cephalexin S-sulfoxide?

A3: A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the gold standard for assessing the purity of Cephalexin and its related compounds, including the S-sulfoxide.[6][7][8] A typical starting point would be a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

Troubleshooting Guide: Crystallization

Crystallization is a primary and highly effective method for purifying cephalosporins.[1] However, achieving high purity and yield with Cephalexin S-sulfoxide can be challenging.

Problem 1: Poor Crystal Formation or Oiling Out

• Causality: This often occurs due to suboptimal solvent selection, a high concentration of impurities that inhibit crystal nucleation and growth, or inappropriate supersaturation levels. The increased polarity of the sulfoxide can lead to a higher affinity for certain solvents, making precipitation more difficult.

• Troubleshooting Steps:

  • Solvent System Screening: Experiment with a range of solvent and anti-solvent systems. Given the polarity of the sulfoxide, consider solvent systems with different polarities. For instance, dissolving the crude material in a polar solvent like a lower alcohol (methanol, ethanol) or a mixture of water with a miscible organic solvent, followed by the addition of a less polar anti-solvent, can be effective.

  • pH Adjustment: The solubility of cephalosporins is highly pH-dependent.[9][10] For Cephalexin, crystallization is often induced by adjusting the pH to its isoelectric point.[9] While the exact isoelectric point of the S-sulfoxide may differ slightly, this remains a critical parameter to investigate for inducing crystallization.

  • Seeding: Introduce seed crystals of pure Cephalexin S-sulfoxide to promote nucleation.

  • Controlled Cooling/Anti-solvent Addition: A slow and controlled change in temperature or anti-solvent concentration is crucial to avoid rapid precipitation, which can trap impurities.

Problem 2: Co-precipitation of Cephalexin

• Causality: Cephalexin and its S-sulfoxide have similar structural backbones, which can lead to their co-crystallization, especially if the initial concentration of Cephalexin is high.

• Troubleshooting Steps:

  • Multi-step Crystallization: A single crystallization step may not be sufficient. A series of crystallization steps under slightly different conditions (e.g., varying solvent composition or pH) may be necessary to enrich the desired S-sulfoxide.

  • pH Gradient Crystallization: A slow, controlled adjustment of pH towards the isoelectric point of the S-sulfoxide might allow for the selective precipitation of one compound over the other, assuming their isoelectric points are sufficiently different.

  • Solvent Selection for Differential Solubility: Explore solvent systems where the solubility difference between Cephalexin and its S-sulfoxide is maximized. This may require screening various organic solvents and aqueous buffer systems.[11][12]

Experimental Protocol: Exploratory Crystallization of Cephalexin S-sulfoxide

• Solubility Assessment: Determine the solubility of the crude material in various solvents (e.g., water, methanol, ethanol, isopropanol, acetonitrile, acetone, and mixtures thereof) at room temperature and elevated temperatures.

• Solution Preparation: Dissolve the crude Cephalexin S-sulfoxide in a minimal amount of a suitable solvent at an elevated temperature to achieve a clear, saturated solution.

• Induce Crystallization:

  • Cooling Crystallization: Slowly cool the solution to room temperature, and then to 0-5°C.

  • Anti-solvent Crystallization: To the dissolved solution at a constant temperature, slowly add an anti-solvent in which the S-sulfoxide is poorly soluble.

  • pH Adjustment: If dissolved in an acidic or basic aqueous solution, slowly adjust the pH towards the expected isoelectric point.

• Isolation and Analysis: Isolate the precipitated solids by filtration, wash with a small amount of cold anti-solvent, and dry under vacuum. Analyze the purity of the crystals and the mother liquor by HPLC to evaluate the effectiveness of the purification.

Quantitative Data Summary: Solvent Effects on Cephalexin Hydrolysis

The choice of solvent can also impact the stability of the β-lactam ring. The following table summarizes the effect of different organic solvents on the rate of enzymatic hydrolysis of Cephalexin, which can provide insights into potential stability issues during purification.[11]

Organic Solvent	Effect on Reaction Rate of Cephalexin Hydrolysis
Methanol	Low concentration promotes, high concentration inhibits
Ethanol	Inhibits
Isopropanol	Inhibits
Tetrahydrofuran (THF)	Inhibits
Dimethyl sulfoxide (DMSO)	Inhibits

This data suggests that while alcohols are common crystallization solvents, their potential to influence the stability of the β-lactam ring should be considered, and processing times should be minimized.

Troubleshooting Guide: Chromatographic Purification

For high-purity requirements or when crystallization is ineffective, preparative chromatography is a powerful alternative.[7][13]

Problem 1: Poor Separation between Cephalexin S-sulfoxide and Cephalexin

• Causality: The structural similarity between the two compounds can make their separation challenging. The sulfoxide is more polar, which is the key to achieving separation on a reversed-phase column.

• Troubleshooting Steps:

  • Optimize Mobile Phase Composition:

    • Organic Modifier: Vary the organic modifier (acetonitrile vs. methanol). Acetonitrile often provides better selectivity for closely related compounds.

    • pH of Aqueous Phase: The ionization state of the acidic and basic functional groups can be manipulated by adjusting the pH of the aqueous component of the mobile phase. This can significantly impact retention and selectivity. Experiment with a pH range around the pKa values of the compounds.

  • Gradient Elution: Employ a shallow gradient to enhance the resolution between the two peaks.

  • Column Selection: If a standard C18 column is not providing adequate separation, consider a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which can offer different selectivities.

Problem 2: Peak Tailing

• Causality: Peak tailing can be caused by interactions between the amine groups on the analytes and residual silanols on the silica-based stationary phase, or by column overload.

• Troubleshooting Steps:

  • Mobile Phase Additives: Add a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase to suppress the ionization of silanols and improve peak shape.

  • Lower Sample Load: Reduce the amount of sample injected onto the column to avoid overloading.

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are well end-capped will minimize silanol interactions.

Experimental Protocol: Preparative RP-HPLC for Cephalexin S-sulfoxide Purification

• Analytical Method Development: Develop a robust analytical HPLC method that provides baseline separation of Cephalexin S-sulfoxide from all impurities.

• Scale-Up: Scale up the analytical method to a preparative scale. This involves using a larger diameter column with the same stationary phase and adjusting the flow rate accordingly.

• Sample Preparation: Dissolve the crude material in a solvent that is compatible with the mobile phase, ideally the initial mobile phase composition, to ensure good peak shape.

• Purification: Inject the sample onto the preparative HPLC system and collect the fractions corresponding to the Cephalexin S-sulfoxide peak.

• Post-Purification: Combine the pure fractions, remove the organic solvent under reduced pressure, and lyophilize the aqueous solution to obtain the purified product.

Visualizing the Purification Workflow

The following diagrams illustrate the key decision points and workflows in the purification of Cephalexin S-sulfoxide.

Caption: General purification workflow for Cephalexin S-sulfoxide.

Caption: Troubleshooting guide for crystallization issues.

References

• Stan, C., Dumitrache, M., & Diaconu, D. E. (2004). [Means of purification of cephalexin with a view to therapeutic use].
• Fujii, S., & Takanohashi, K. (1975). Method for purification of cephalexin. U.S.
• BenchChem. (2025).
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• International Journal of Pharmacy and Pharmaceutical Sciences, 4(5), 414-418.
• Takeda Chemical Industries, Ltd. (1975). Method for purification of cephalexin.
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• ResearchGate. (2020). Cephalexin Degradation Initiated by OH Radicals: Theoretical Prediction of the Mechanisms and the Toxicity of Byproducts.
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• African Journal of Pharmaceutical Research and Development, 7(2), 79-85.
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• Takeda Chemical Industries, Ltd. (1975). Method for purification of cephalexin. U.S.
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• Water Science and Technology, 85(1), 52-62.
• ResearchGate. (2022). The removal of cephalexin antibiotic in aqueous solutions by ultrasonic waves/hydrogen peroxide/nickel oxide nanoparticles (US/H2O2/NiO) hybrid process.
• Cayman Chemical.
• ResearchGate. (2026). Experimental solubility measurement of cephalexin in supercritical carbon dioxide.
• Molecules, 26(11), 3369.
• Semantic Scholar. Sustainable approaches for removal of cephalexin antibiotic from non-clinical environments: A critical review.
• Simson Pharma Limited. Cephalexin S-Sulfoxide.
• United States Pharmacopeia and National Formulary (USP-NF). Cephalexin Tablets for Oral Suspension.
• Journal of Medicinal Chemistry, 55(1), 477-482.
• ZORA, (Zurich Open Repository and Archive). Synthesis and antimicrobial evaluation of new cephalosporin derivatives containing cyclic disulfide moieties.
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Addressing matrix effects in the bioanalysis of Cephalexin S-sulfoxide

Welcome to the technical support center for the bioanalysis of Cephalexin S-sulfoxide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot one of the most significant challenges in LC-MS/MS-based bioanalysis: matrix effects . As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to develop robust and reliable analytical methods.

The accurate quantification of Cephalexin S-sulfoxide, a key metabolite of the antibiotic Cephalexin, is critical for pharmacokinetic and toxicokinetic studies. However, complex biological matrices like plasma and serum contain numerous endogenous components that can interfere with the ionization process in a mass spectrometer, leading to inaccurate results. This guide offers structured FAQs and troubleshooting workflows to identify, quantify, and mitigate these interferences effectively.

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and regulatory expectations concerning matrix effects.

Q1: What are matrix effects, and why are they a critical concern for Cephalexin S-sulfoxide analysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, often unidentified, components in the sample matrix.[1] This interference can manifest as:

• Ion Suppression: A decrease in the analyte signal, leading to reduced sensitivity and potentially under-quantification. This is the more common effect.[2][3]

• Ion Enhancement: An increase in the analyte signal, which can lead to over-quantification.[3]

These effects directly impact the accuracy, precision, and sensitivity of a bioanalytical method.[4][5] For Cephalexin S-sulfoxide, a polar metabolite, achieving sufficient retention on reversed-phase columns can be challenging, potentially leading to its elution in the early part of the chromatogram where salts and other polar interferences elute, increasing the risk of significant matrix effects.[6]

Q2: What are the most common sources of matrix effects in biological samples like plasma or serum?

A2: The primary sources of matrix effects in plasma and serum are endogenous components that can co-extract and co-elute with the analyte.[7] Key culprits include:

• Phospholipids: These are major components of cell membranes and are notorious for causing ion suppression in electrospray ionization (ESI), particularly in positive ion mode.[8][9][10] Their amphipathic nature makes them difficult to remove with simple protein precipitation.[11]

• Salts and Buffers: High concentrations of non-volatile salts from the matrix or sample collection tubes can contaminate the ion source and suppress the analyte signal.[12]

• Proteins and Peptides: While most proteins are removed during sample preparation, residual peptides can still co-elute and cause interference.[13]

• Metabolites and Co-administered Drugs: Other metabolites or drugs present in the sample can also interfere with the ionization of Cephalexin S-sulfoxide.[14]

Q3: How are matrix effects quantitatively assessed to meet regulatory standards?

A3: Regulatory bodies like the FDA and EMA (now harmonized under ICH M10) require a quantitative assessment of matrix effects to ensure method robustness.[1][14] The standard approach is the post-extraction spike method , which calculates a "Matrix Factor" (MF).[7]

The process involves comparing the peak response of an analyte spiked into a blank, extracted matrix (Set A) with the response of the analyte in a neat solution (Set B). The assessment must be performed using at least six different lots of the biological matrix.[1]

Matrix Factor (MF) = (Peak Response of Analyte in Set A) / (Peak Response of Analyte in Set B)

An MF value of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement. To compensate for variability, an internal standard (IS) is used, and the IS-normalized MF is calculated. The coefficient of variation (CV) of the IS-normalized MF across the different matrix lots is the key metric for validation.[1]

Q4: What is the role of an internal standard (IS), and what are the best practices for its selection?

A4: An internal standard is a compound of known concentration added to samples to correct for variability during sample preparation and analysis.[15][16] For LC-MS/MS, a stable isotope-labeled (SIL) internal standard of the analyte (e.g., ¹³C- or ¹⁵N-labeled Cephalexin S-sulfoxide) is considered the gold standard.[4][17]

A SIL-IS is chemically and structurally almost identical to the analyte, so it is expected to have the same chromatographic retention time, extraction recovery, and ionization response to matrix effects. By calculating the peak area ratio of the analyte to the IS, variations caused by matrix effects can be normalized.[4]

Best Practices:

• Use a SIL-IS whenever possible. It is the most effective tool for compensating for matrix effects.

• Ensure co-elution. The ability of the IS to track the analyte depends on it co-eluting perfectly. Be aware that deuterium-labeled standards can sometimes exhibit a slight chromatographic shift (the "isotope effect"), which may lead to differential matrix effects.[4]

• Verify purity. The SIL-IS should be free of any unlabeled analyte, which would artificially inflate the measured concentrations.

Troubleshooting Guide: Common Issues & Solutions

This section provides a problem-oriented approach to resolving matrix effect issues encountered during method development and validation.

Problem 1: Poor Reproducibility or High Variability in the Analyte/IS Area Ratio

This issue often indicates that the internal standard is not effectively compensating for the matrix effect, a phenomenon known as differential matrix effects .[4]

Probable Cause: Chromatographic Shift Between Analyte and IS

Even a minor shift in retention time between the analyte and a deuterated IS can cause them to elute in regions with varying degrees of ion suppression, leading to inconsistent area ratios.

Solutions:

• Optimize Chromatography: Adjust the gradient slope or mobile phase composition to ensure the analyte and IS peaks are perfectly co-eluting and are chromatographically separated from major interference zones.

• Use a Different SIL-IS: If using a deuterium-labeled IS, consider switching to a ¹³C or ¹⁵N-labeled version. These heavier isotopes are less likely to cause a chromatographic shift.

• Evaluate Non-SIL Analogues Carefully: If a SIL-IS is unavailable, a structural analogue may be used, but it must be rigorously tested to prove it co-elutes and responds to matrix effects identically to the analyte.

Probable Cause: Inefficient or Inconsistent Sample Cleanup

If the sample preparation method fails to adequately remove interfering components, especially phospholipids, the resulting extracts will be "dirty," causing erratic ionization and high variability.[10][13]

Solutions:

• Enhance Sample Preparation: Simple protein precipitation (PPT) is often insufficient for removing phospholipids.[10][11] Consider more selective techniques.

  Technique	Principle	Pros	Cons
  Protein Precipitation (PPT)	Protein denaturation and removal by centrifugation.	Simple, fast, inexpensive.	Non-selective; does not remove phospholipids or salts effectively.[10]
  Liquid-Liquid Extraction (LLE)	Partitioning of the analyte into an immiscible organic solvent.	Can provide very clean extracts.	May have low recovery for polar analytes; can be labor-intensive.[10]
  Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent, washed, and then eluted.	Highly selective, provides clean extracts.	Requires method development; can be more expensive.[18]
  HybridSPE®-Phospholipid	Combines PPT with selective removal of phospholipids via zirconia-coated particles.	Simple workflow, highly effective at removing phospholipids.[19]	Higher cost than simple PPT.

• Implement a Phospholipid Depletion Protocol: Techniques like HybridSPE® are specifically designed to address phospholipid-based matrix effects and are highly recommended.[11][19]

Experimental Protocol: HybridSPE®-Phospholipid Sample Preparation

This protocol outlines a general procedure for phospholipid removal from plasma.

• Sample Aliquot: Add 100 µL of plasma sample (containing Cephalexin S-sulfoxide and IS) to a microcentrifuge tube.

• Protein Precipitation: Add 300 µL of 1% formic acid in acetonitrile. Vortex for 30 seconds.

• Centrifugation: Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Phospholipid Removal: Transfer the supernatant to a HybridSPE®-Phospholipid plate or cartridge.

• Elution: Apply vacuum or positive pressure to pass the sample through the sorbent. The eluate is collected, now depleted of phospholipids.

• Evaporation & Reconstitution: Evaporate the collected eluate to dryness under a stream of nitrogen at ~40°C. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Analysis: Vortex and inject into the LC-MS/MS system.

Problem 2: Significant and Consistent Ion Suppression is Observed

If you consistently see a low signal for your analyte in matrix samples compared to neat standards, you are facing significant ion suppression.

Workflow for Diagnosing and Mitigating Ion Suppression

This workflow helps systematically identify the cause and implement a solution.

Caption: Troubleshooting workflow for ion suppression.

Mechanism of Phospholipid-Based Ion Suppression

Phospholipids that co-elute with the analyte compete for ionization in the ESI source. They can alter the charge state and surface tension of the ESI droplets, which hinders the efficient transition of the analyte into the gas phase, thereby suppressing its signal.[8][9]

Caption: Mechanism of phospholipid ion suppression.

Problem 3: Method Fails to Meet Regulatory Acceptance Criteria for Matrix Effect

If your validation experiments show that the CV of the IS-normalized matrix factor across six or more lots is greater than 15%, your method is not considered robust enough for regulated bioanalysis.[1]

Solution: Systematic Re-evaluation and Optimization

• Confirm the Basics: Double-check that your LQC and HQC concentrations are correct and that the IS concentration is appropriate.

• Re-evaluate Sample Preparation: This is the most likely cause. If you are using PPT, it is almost certain that you need to move to a more effective cleanup method like SPE or a specific phospholipid removal technique.[10][20]

• Re-optimize Chromatography: Ensure your analyte peak is sharp and well away from the solvent front and any major regions of suppression identified by post-column infusion. Increasing retention can often move the analyte away from interferences.[17]

• Check for Source Contamination: A dirty ion source can exacerbate matrix effects. Perform routine cleaning and maintenance.[2]

• Perform the Matrix Effect Validation Experiment Rigorously: Follow the protocol below, ensuring careful preparation of all solutions.

Protocol: Quantitative Matrix Effect Validation (ICH M10)

This protocol details the experiment required to validate the matrix effect.

• Objective: To demonstrate that the matrix from at least six different individual sources (lots) does not impact the accuracy and precision of the assay.[1]

• Materials:

  • Blank biological matrix from at least 6 unique sources.

  • Analyte (Cephalexin S-sulfoxide) and IS stock solutions.

  • Validated sample preparation method.

  • Calibrated LC-MS/MS system.

• Procedure:

  • Prepare QC Samples: Prepare solutions corresponding to the Low QC (LQC) and High QC (HQC) concentrations in a neat solvent (e.g., mobile phase).

  • Process Blank Matrix: Extract one replicate from each of the 6+ matrix lots using the validated method.

  • Prepare Set A (Post-Spike Samples): To each of the blank extracted matrix samples, add the analyte and IS to achieve the final LQC and HQC concentrations. This creates 6 unique LQC and HQC samples.

  • Prepare Set B (Neat Samples): Prepare at least 3 replicates of LQC and HQC by adding the analyte and IS to the reconstitution solvent.

  • Analysis: Analyze all samples from Set A and Set B in the same analytical run.

• Calculations & Acceptance Criteria:

  • For each lot in Set A, calculate the IS-normalized response (Analyte Peak Area / IS Peak Area).

  • Calculate the mean IS-normalized response for the neat samples in Set B.

  • For each lot, calculate the IS-normalized Matrix Factor (MF) :

    • MF = (IS-normalized response from Set A) / (Mean IS-normalized response from Set B)

  • Calculate the overall mean MF and the percent coefficient of variation (%CV) for the IS-normalized MFs from the 6+ lots at both LQC and HQC levels.

Parameter	Guideline	Acceptance Criteria
Matrix Effect	ICH M10 Bioanalytical Method Validation[1]	The precision (CV) of the IS-normalized matrix factor calculated from the six or more lots of matrix should not be greater than 15%.

References

• 8 Waters Corporation.

• 17 Chromatography Online.

• European Medicines Agency (EMA).

• National Center for Biotechnology Information (NCBI).

• Waters Corporation.

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• SCION Instruments.

• National Center for Biotechnology Information (NCBI).

• European Medicines Agency (EMA).

• 2 AMSbiopharma.

• Benchchem.

• U.S. Food and Drug Administration (FDA).

• Sigma-Aldrich.

• PubMed.

• Taylor & Francis Online.

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• Bioanalysis Zone.

• 12 Phenomenex.

• 3 Journal of Chromatography & Separation Techniques.

• U.S. Food and Drug Administration (FDA).

• The University of Queensland.

• 22 European Bioanalysis Forum.

• Royal Society of Chemistry.

• ACS Publications.

• U.S. Food and Drug Administration (FDA).

• PubMed.

• PharmaCompass.

• International Journal of Pharmaceutical and Phytopharmacological Research.

• 23 ResolveMass.

• National Center for Biotechnology Information (NCBI).

• MDPI.

• National Center for Biotechnology Information (NCBI).

• Bioanalysis Zone.

• PubMed.

• Benchchem.

• AAPS PharmSciTech.

• National Center for Biotechnology Information (NCBI).

• 24 African Journal of Pharmaceutical Research and Development.

• MDPI.

• PubMed.

• Oxford Academic.

• USP-NF.

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Navigating the Nuances of Cephalexin S-Sulfoxide Stability: A Technical Support Guide

For researchers and professionals in drug development, understanding the stability of active pharmaceutical ingredients (APIs) and their related compounds is paramount. Cephalexin S-sulfoxide, a primary oxidative metabolite and potential degradant of the widely used antibiotic Cephalexin, presents its own set of stability challenges. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you in your experimental endeavors. Our focus is to move beyond mere procedural steps, offering insights into the underlying chemistry to foster a proactive and predictive approach to your research.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section is designed to be your first point of reference when encountering unexpected results during the investigation of Cephalexin S-sulfoxide stability.

Scenario 1: Accelerated and Unexplained Degradation of Cephalexin S-Sulfoxide in Buffered Solutions

Question: I am observing significantly faster degradation of my Cephalexin S-sulfoxide standard in a phosphate buffer at neutral pH than anticipated. What could be the contributing factors?

Answer: This is a common observation and often points to the catalytic effect of buffer species.

• Expertise & Experience: While pH is a primary driver of degradation, the composition of the buffer itself can play a crucial role. Phosphate buffers, in particular, have been shown to catalyze the hydrolysis of the β-lactam ring in cephalosporins.[1][2] This is due to the buffer anions acting as nucleophiles, directly attacking the carbonyl carbon of the β-lactam ring.

• Troubleshooting Steps:

  • Buffer Selection: Consider switching to a non-nucleophilic buffer system, such as a Good's buffer (e.g., MES, MOPS) appropriate for your target pH range. This will help to isolate the effect of pH on degradation from buffer-catalyzed hydrolysis.

  • Concentration and Ionic Strength: If a phosphate buffer is required for your experimental design, investigate the effect of buffer concentration. A lower buffer concentration, while still maintaining pH control, may reduce the catalytic effect. Additionally, maintaining a constant ionic strength across different buffer systems can help in comparing degradation rates more accurately.

  • Temperature Control: Ensure stringent temperature control throughout your experiment. The degradation of cephalosporins is temperature-dependent, and fluctuations can lead to inconsistent results.

Scenario 2: Poor Resolution and Tailing of Degradant Peaks in HPLC Analysis

Question: My HPLC analysis of a stressed Cephalexin S-sulfoxide sample shows poor separation between the parent peak and its degradants, with significant peak tailing. How can I improve my chromatographic method?

Answer: Achieving a stability-indicating method requires careful optimization of chromatographic conditions to resolve the parent compound from all potential degradation products.

• Expertise & Experience: The degradation of Cephalexin S-sulfoxide can lead to a mixture of polar compounds, which can be challenging to separate. Peak tailing often suggests secondary interactions between the analytes and the stationary phase, or issues with the mobile phase.

• Troubleshooting Steps:

  • Column Chemistry: If you are using a standard C18 column, consider trying a column with a different stationary phase, such as a C8, phenyl-hexyl, or a polar-embedded phase. These can offer different selectivities for the parent compound and its more polar degradants.

  • Mobile Phase pH: The ionization state of Cephalexin S-sulfoxide and its degradation products is highly dependent on the mobile phase pH. Adjusting the pH of the aqueous component of your mobile phase can significantly impact retention and peak shape. An ammonium acetate buffer at a pH of around 4.5 is often a good starting point for cephalosporin analysis.[3]

  • Gradient Elution: An isocratic elution may not be sufficient to resolve all components. A gradient elution, starting with a higher aqueous composition and gradually increasing the organic solvent, can improve the separation of early-eluting polar degradants from the parent peak.[3][4]

  • Sample Diluent: Ensure your sample is dissolved in a diluent that is compatible with your mobile phase. Injecting a sample in a solvent significantly stronger than the initial mobile phase composition can lead to peak distortion.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability of Cephalexin S-sulfoxide.

Question 1: What are the primary degradation pathways for Cephalexin S-Sulfoxide under different pH conditions?

Answer: The primary degradation pathway for Cephalexin S-sulfoxide, similar to its parent compound Cephalexin, is the hydrolysis of the four-membered β-lactam ring.[5][6] This process is catalyzed by both acidic and basic conditions.

• Acidic Conditions: Under acidic conditions, the hydrolysis of the β-lactam ring is the predominant degradation pathway.[5]

• Alkaline Conditions: In alkaline solutions, the degradation is often more rapid and can involve an intramolecular nucleophilic attack from the side-chain amino group on the β-lactam carbonyl, leading to the formation of diketopiperazine-type compounds.[5]

Question 2: How does the sulfoxide group influence the stability of the molecule compared to Cephalexin?

Answer: The presence of the sulfoxide group can influence the electronic properties of the molecule, potentially affecting the susceptibility of the β-lactam ring to nucleophilic attack. While specific kinetic data for Cephalexin S-sulfoxide is not extensively published, it is reasonable to hypothesize that the increased polarity and altered electron distribution due to the S=O bond could impact the degradation rate compared to Cephalexin.

Question 3: What are the expected degradation products of Cephalexin S-Sulfoxide?

Answer: Based on the known degradation of Cephalexin, the primary degradation products of Cephalexin S-sulfoxide are expected to result from the opening of the β-lactam ring.[1][7] Further degradation could involve other reactions such as decarboxylation, demethylation, and N-dealkylation.[7] The stereoisomeric forms, (R)-sulfoxide and (S)-sulfoxide, have been identified as oxidation products of Cephalexin.[8]

Quantitative Data Summary

Stress Condition	Reagent	Temperature	Observation	Reference
Acidic Hydrolysis	0.1 M HCl	80°C	Significant degradation	[9]
Alkaline Hydrolysis	0.01 M NaOH	Room Temperature	Significant degradation	[9]
Neutral Hydrolysis	Water	80°C	Considerable degradation	[10]

Visualizing the Degradation Pathway

The following diagram illustrates the proposed primary degradation pathway of Cephalexin S-sulfoxide under hydrolytic stress, leading to the opening of the β-lactam ring.

Caption: Proposed Degradation of Cephalexin S-Sulfoxide.

Experimental Protocols

Protocol 1: General Procedure for pH-Dependent Stability Study of Cephalexin S-Sulfoxide

This protocol outlines a general procedure for investigating the stability of Cephalexin S-sulfoxide across a range of pH values.

Materials:

• Cephalexin S-sulfoxide reference standard

• HPLC-grade water, acetonitrile, and methanol

• Buffer salts (e.g., phosphate, acetate, borate) or pre-made buffer solutions

• Acids (e.g., hydrochloric acid) and bases (e.g., sodium hydroxide) for pH adjustment

• Volumetric flasks, pipettes, and autosampler vials

• Calibrated pH meter

• HPLC system with a UV or PDA detector

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve a known amount of Cephalexin S-sulfoxide in a suitable solvent (e.g., water or a mixture of water and a minimal amount of organic solvent) to prepare a stock solution of known concentration.

• Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 7, 9, 12).

• Sample Preparation: For each pH value, dilute an aliquot of the stock solution with the corresponding buffer to a final working concentration. Prepare a sufficient number of vials for each time point.

• Time Zero (T0) Analysis: Immediately after preparation, inject one vial from each pH set into the HPLC system to determine the initial concentration.

• Incubation: Store the remaining vials at a constant, controlled temperature (e.g., 40°C or 60°C) to accelerate degradation.

• Time-Point Analysis: At predetermined time intervals (e.g., 2, 4, 8, 12, 24 hours), remove one vial from each pH set, cool to room temperature if necessary, and inject into the HPLC system.

• Data Analysis:

  • Calculate the percentage of Cephalexin S-sulfoxide remaining at each time point relative to the T0 concentration.

  • Plot the natural logarithm of the remaining concentration versus time for each pH.

  • If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the apparent first-order rate constant (k).

  • Construct a pH-rate profile by plotting the logarithm of the rate constant (log k) against pH.

References

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• 2. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
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• 6. Hydrolysis of cephalosporins in strongly acid medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insights into the degradation mechanisms and pathways of cephalexin during homogeneous and heterogeneous photo-Fenton processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oxidation of Cefalexin by Permanganate: Reaction Kinetics, Mechanism, and Residual Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Enhancing the sensitivity of Cephalexin S-sulfoxide detection

Technical Support Center: Enhancing Cephalexin S-Sulfoxide Detection Sensitivity

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the challenges of trace-level beta-lactam impurity quantification. Cephalexin S-sulfoxide (CAS 74708-55-7) is a primary oxidative degradation product of the antibiotic Cephalexin[1],[2]. Due to strict regulatory thresholds for non-pharmacopeial impurities, achieving high-sensitivity detection (sub-ppm levels) is critical for stability-indicating assays.

Below is our comprehensive troubleshooting guide, designed to help you optimize your analytical workflows through mechanistic understanding and self-validating protocols.

Diagnostic FAQs & Troubleshooting

Q1: My Cephalexin S-sulfoxide peak is co-eluting with the main Cephalexin API peak. How can I resolve this to improve quantitation accuracy? Causality & Solution: Cephalexin and its sulfoxide derivatives are highly polar, zwitterionic compounds. Traditional C18 reversed-phase columns often fail to provide sufficient retention or selectivity because the primary interaction mechanism relies solely on hydrophobic partitioning. Action: Transition to a mixed-mode chromatography column (e.g., Coresep 100)[3]. Mixed-mode stationary phases incorporate both hydrophobic alkyl chains and embedded ion-exchange groups. This dual-retention mechanism allows you to manipulate selectivity by adjusting the mobile phase pH to control the ionization state of the zwitterionic analytes, effectively pulling the S-sulfoxide peak away from the main API peak[3].

Q2: We are migrating our assay from HPLC-UV to LC-MS/MS to improve our Limit of Detection (LOD). However, our MS signal for the S-sulfoxide is severely suppressed. What is causing this? Causality & Solution: Signal suppression in Electrospray Ionization (ESI) is typically caused by non-volatile mobile phase additives. If you migrated a legacy pharmacopeial HPLC method directly to MS, you are likely still using phosphate buffers or phosphoric acid. Phosphates do not volatilize in the ESI source, leading to rapid source contamination, droplet surface-charge competition, and severe ion suppression. Action: Replace phosphoric acid with 0.1% Formic Acid[4]. Formic acid provides the necessary protons for positive ion mode [M+H]+ formation while being fully volatile, ensuring MS compatibility[4].

Q3: We are detecting high levels of S-sulfoxide in our stability samples, but we suspect it might be an artifact of our extraction process. How can we validate this? Causality & Solution: Beta-lactam rings and their adjacent sulfur atoms are highly susceptible to oxidation. Exposing the sample to heat, light, or prolonged extraction times in aqueous environments can induce artifactual oxidation, converting Cephalexin to Cephalexin S-sulfoxide during sample preparation. Action: Implement a "cold extraction" protocol and utilize Solid-Phase Extraction (SPE) to rapidly desalt and isolate the analytes, minimizing their exposure to oxidative stress[5].

Visualizing the Mechanisms

Oxidative degradation pathway of Cephalexin into its sulfoxide impurities.

Logical troubleshooting workflow for enhancing LC-MS/MS sensitivity.

Experimental Protocols

Protocol A: Artifact-Free Sample Preparation (Cold SPE) Self-Validating Logic: By keeping the sample cold and rapidly removing the aqueous matrix, we halt the kinetic oxidation of the sulfur atom. Spiking with an isotopically labeled internal standard validates that any detected S-sulfoxide reflects the pre-extraction state, not a procedural artifact.

• Sample Chilling: Pre-chill all extraction solvents (Methanol, Water) and the centrifuge rotor to 4°C.

• Matrix Spiking: Spike 500 µL of the sample with an isotopically labeled internal standard (e.g., Cephalexin-d5) to track recovery and matrix effects.

• Protein Precipitation: Add 1.5 mL of cold Methanol (4°C) containing 0.1% ascorbic acid (acting as an antioxidant). Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• SPE Clean-up: Load the supernatant onto a pre-conditioned Oasis HLB SPE cartridge. Wash with 5% Methanol in water to remove polar interferences. Elute the analytes with 100% Methanol[6].

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at room temperature and reconstitute in 100 µL of Mobile Phase A.

Protocol B: High-Sensitivity LC-MS/MS Acquisition Self-Validating Logic: Utilizing a mixed-mode column with MS-friendly volatile buffers maximizes ionization efficiency while maintaining baseline resolution between the API and the sulfoxide impurities[3].

• Column Selection: Install a mixed-mode column (e.g., Coresep 100, 150 x 4.6 mm, 5 µm)[3].

• Mobile Phase Preparation:

  • Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 10 minutes at a flow rate of 0.5 mL/min.

• MS/MS Parameters (Positive ESI):

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 400°C

  • MRM Transitions:

    • Cephalexin: m/z 348.1 → 158.1

    • Cephalexin S-sulfoxide: m/z 364.1 → 174.1

Quantitative Data Presentation

Table 1: Mobile Phase Additive Effects on ESI Signal Intensity

Mobile Phase Additive	Volatility	ESI-MS Signal Intensity (cps)	Suitability for LC-MS/MS
0.1% Phosphoric Acid	Non-volatile	< 5.0 x 10² (Suppressed)	Poor (Causes source fouling)
10 mM Ammonium Acetate	Volatile	4.2 x 10⁴	Moderate
0.1% Formic Acid	Highly Volatile	8.5 x 10⁵ (Optimal)	Excellent (Promotes [M+H]+ )

Table 2: Sensitivity Comparison (HPLC-UV vs. LC-MS/MS)

Parameter	HPLC-UV (254 nm)	UHPLC-MS/MS (MRM Mode)	Improvement Factor
LOD (Limit of Detection)	500 ng/mL	0.5 ng/mL	1000x
LOQ (Limit of Quantitation)	1500 ng/mL	1.5 ng/mL	1000x
Linear Dynamic Range	1.5 - 100 µg/mL	1.5 - 1000 ng/mL	N/A
Selectivity	Moderate (Co-elution risk)	High (Mass-specific filtering)	Significant

References

• Pharmaffiliates - Cephalexin S-Sulfoxide Reference Standards & Impurities. Available at: [Link]

• Veeprho - Cephalexin S-Sulfoxide | CAS 74708-55-7 Product Specifications. Available at:[Link]

• Helix Chromatography - HPLC Analysis of Antibiotic Cefalexin and Related Impurities on Coresep 100 Mixed-Mode Column. Available at: [Link]

• SIELC Technologies - Separation of Cephalexin on Newcrom R1 HPLC column (MS Compatibility). Available at: [Link]

• MDPI Foods - Scoping Review of Extraction Methods for Detecting β-Lactam Antibiotics in Food Products of Animal Origin. Available at: [Link]

• National Center for Biotechnology Information (PMC) - Rapid and Simultaneous Analysis of Antimicrobial Drugs by Liquid Chromatography-Tandem Mass Spectrometry. Available at:[Link]

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• 4. Separation of Cephalexin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 6. Rapid and Simultaneous Analysis of Multiple Classes of Antimicrobial Drugs by Liquid Chromatography-Tandem Mass Spectrometry and Its Application to Routine Biomedical, Food, and Soil Analyses - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Extraction Methods for Cephalexin S-sulfoxide from Complex Matrices

Introduction

Welcome to the Technical Support Center for the analysis of Cephalexin S-sulfoxide. As a primary metabolite of the widely-used antibiotic Cephalexin, its accurate quantification in complex biological matrices such as plasma, urine, and tissue homogenates is critical for pharmacokinetic, toxicokinetic, and drug metabolism studies. However, the inherent physicochemical properties of Cephalexin S-sulfoxide and the complexity of biological samples present significant analytical challenges, primarily low extraction recovery, poor reproducibility, and susceptibility to matrix effects in modern analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide is designed for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-proven insights to empower you to troubleshoot and optimize your extraction methods effectively. We will explore the causality behind experimental choices, ensuring that every protocol is a self-validating system for generating reliable and accurate data.

Core Challenges in Extraction

Before diving into troubleshooting, it's essential to understand the primary obstacles you may face.

• Analyte Stability: Cephalexin and its metabolites, including the S-sulfoxide, can be susceptible to degradation under certain conditions of pH, temperature, and light.[1][2][3] The World Health Organization has noted Cephalexin as a drug requiring particular storage attention.[2] Reconstituted suspensions, for instance, have a limited shelf-life even under refrigeration.[2][4]

• Matrix Effects: This is arguably the most significant challenge in LC-MS/MS bioanalysis.[5][6] Matrix effects occur when co-eluting endogenous components from the sample (e.g., phospholipids, salts, proteins) interfere with the ionization of the target analyte in the mass spectrometer's source.[6][7] This can lead to ion suppression (decreased signal) or enhancement (increased signal), severely compromising the accuracy and sensitivity of the analysis.[7][8] The complexity of the matrix dictates the severity of these effects; plasma is high in phospholipids, while urine has high salt content.[9]

• Physicochemical Properties: Cephalexin S-sulfoxide is a polar, acidic compound. Its solubility and ionization state are highly dependent on pH.[10] This is a critical factor to manipulate during Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) to achieve efficient separation from matrix components.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during method development.

Problem 1: Low Analyte Recovery

Question: My recovery of Cephalexin S-sulfoxide is consistently below my target of >85%. What are the potential causes and how can I improve it?

Answer: Low recovery is a multifaceted problem that can originate from sample preparation, the extraction method itself, or analyte instability. Let's break down the common culprits and their solutions.

Cause A: Inefficient Liquid-Liquid Extraction (LLE)

The core principle of LLE is the partitioning of an analyte between two immiscible liquid phases based on its relative solubility.[11][12] For a polar, acidic compound like Cephalexin S-sulfoxide, this can be challenging.

• The "Why": At neutral or basic pH, the sulfoxide's carboxylic acid group will be deprotonated (ionized), making the molecule highly water-soluble and resistant to extraction into a non-polar organic solvent.

• The Solution: pH Modification:

  • Acidify the Sample: Adjust the pH of your aqueous sample to be at least 2 pH units below the pKa of the carboxylic acid group. This protonates the group, neutralizing its charge and significantly increasing its hydrophobicity.

  • Solvent Selection: Use a moderately polar, water-immiscible organic solvent. Ethyl acetate is a common starting point. Avoid highly non-polar solvents like hexane, into which the analyte will not partition, and highly polar solvents that are miscible with water.

  • Back-Extraction (Optional Cleanup): For cleaner extracts, you can perform a back-extraction. After the initial extraction into the organic phase, you can extract the analyte back into a basic aqueous buffer (pH > pKa), leaving neutral interferences behind in the organic layer. The clean aqueous phase can then be re-acidified and extracted a final time.

Cause B: Suboptimal Solid-Phase Extraction (SPE) Method

SPE offers superior selectivity and cleanup compared to LLE but requires careful optimization of each step.[13] Flawed technique at any stage can lead to significant analyte loss.

• The "Why": Each step in the SPE process—conditioning, loading, washing, and elution—serves a distinct purpose. Failure to perform any step correctly will compromise the entire extraction.[13] For example, inadequate conditioning prevents the sorbent from interacting effectively with the sample, while an overly strong wash solvent can prematurely elute your analyte.

• The Solution: Systematic Optimization:

  • Sorbent Selection: For an acidic compound like Cephalexin S-sulfoxide, a Mixed-Mode Weak Anion Exchange (WAX) sorbent is often an excellent choice. This sorbent provides dual retention mechanisms: reversed-phase and ion exchange, leading to high selectivity.[14]

  • Conditioning: Always pre-treat the sorbent. For a WAX cartridge, this typically involves washing with methanol followed by an equilibration step with water or a weak buffer.[14][15] This solvates the functional groups and ensures reproducible interaction with the analyte.

  • Sample Loading: The sample should be pre-treated to ensure the analyte will bind to the sorbent. For WAX, the sample pH should be adjusted to be ~2 units above the pKa of the analyte, ensuring it is negatively charged and can bind to the anion exchanger.

  • Washing: This is the most critical step for cleanup. Use a multi-step wash. Start with a weak aqueous buffer to remove salts and polar interferences. Follow this with an organic solvent (e.g., methanol) to remove non-polar interferences retained by the reversed-phase mechanism. The key is to wash with the strongest possible solvent that does not elute the analyte.

  • Elution: Elute the analyte by disrupting the primary retention mechanism. For a WAX sorbent, this is achieved by using a solvent containing a base (e.g., 2-5% ammonium hydroxide in methanol).[14][15] This neutralizes the analyte's charge, releasing it from the ion-exchange sorbent.

Cause C: Analyte Instability During Processing

Cephalexin S-sulfoxide can degrade during sample handling and extraction.

• The "Why": Exposure to high temperatures (e.g., during solvent evaporation), extreme pH, or multiple freeze-thaw cycles can cause chemical degradation.[1]

• The Solution: Controlled Conditions:

  • Temperature Control: Keep samples on ice during processing. If an evaporation step is necessary, use the lowest possible temperature (e.g., <40°C) with a gentle stream of nitrogen.

  • Minimize Freeze-Thaw Cycles: Aliquot samples after collection to avoid repeated thawing and freezing of the bulk sample.[1]

  • Process Promptly: Extract samples as soon as possible after thawing.

Problem 2: High Matrix Effects & Poor Reproducibility

Question: My LC-MS/MS data shows significant ion suppression, and the %RSD between my quality control samples is unacceptably high (>15%). How can I fix this?

Answer: High matrix effects and poor reproducibility are often linked. Both issues typically stem from inadequate removal of endogenous matrix components that interfere with analysis.[7][9]

Cause A: Insufficient Sample Cleanup

The choice of extraction technique has the largest impact on the cleanliness of the final extract.

• The "Why": Protein Precipitation (PPT) is a fast but non-selective method that leaves many small-molecule interferences and phospholipids in the supernatant.[8] LLE is better but can still co-extract compounds with similar properties to your analyte. A poorly optimized SPE method will also result in a "dirty" extract.

• The Solution: Enhance Extraction Selectivity:

  • Move Beyond PPT: If you are using PPT and facing matrix effects, the most effective solution is to switch to a more selective technique like SPE or LLE.

  • Optimize SPE Wash Steps: As described previously, the wash step is your best tool for removing interferences. Experiment with different solvent strengths and compositions. For example, if you are seeing phospholipid interference, a wash with a high percentage of methanol or acetonitrile can be very effective.

  • Consider Advanced Sorbents: For extremely challenging matrices, consider Molecularly Imprinted Polymers (MIPs) . These are custom-synthesized polymers with binding cavities designed for a specific analyte, offering the highest possible selectivity.[16][17][18] Recoveries of over 78% for cephalexin from urine have been achieved using MIPs.[16]

Cause B: Chromatographic Co-elution

Even with a good extraction, interferences can co-elute with the analyte from the LC column.

• The "Why": If a matrix component has the same retention time as your analyte, it will enter the mass spectrometer source simultaneously, causing suppression or enhancement.[5][6] This can even shift the retention time of the analyte, leading to misidentification.[5]

• The Solution: Improve Chromatographic Resolution:

  • Gradient Optimization: Adjust the slope of your mobile phase gradient. A shallower gradient around the elution time of your analyte can often resolve it from interfering peaks.

  • Column Chemistry: If using a standard C18 column, consider a different stationary phase. A phenyl-hexyl column, for example, offers different selectivity through pi-pi interactions. For a polar compound like Cephalexin S-sulfoxide, a Hydrophilic Interaction Liquid Chromatography (HILIC) column could also be a viable alternative.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard in quantitative bioanalysis. A SIL-IS is chemically identical to the analyte but has a different mass. It will co-elute and experience the exact same matrix effects and extraction inefficiencies as the analyte. By measuring the analyte-to-IS peak area ratio, these effects are normalized, leading to highly accurate and precise quantification.

Detailed Experimental Protocols

The following are robust starting-point protocols. You should always validate method performance in your specific matrix.

Protocol 1: Mixed-Mode Solid-Phase Extraction (SPE)

This protocol is designed for high selectivity and removal of matrix components from plasma or urine.

Materials:

• Mixed-Mode Weak Anion Exchange (WAX) SPE Cartridge

• Methanol (HPLC Grade)

• Deionized Water

• Formic Acid

• Ammonium Hydroxide

• Centrifuge, Nitrogen Evaporator, Vortex Mixer

Methodology:

• Sample Pre-treatment:

  • To 500 µL of plasma or urine, add 500 µL of 2% ammonium hydroxide in water.

  • Vortex for 30 seconds. This step ensures the analyte is ionized.

  • Centrifuge at 4000 x g for 10 minutes to pellet any precipitated proteins.

• SPE Cartridge Conditioning:

  • Pass 1 mL of Methanol through the cartridge.

  • Pass 1 mL of Deionized Water through the cartridge. Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the supernatant from Step 1 onto the conditioned cartridge at a slow, steady flow rate (~1 mL/min).

• Washing:

  • Wash 1: Pass 1 mL of 5% Methanol in water. This removes salts and very polar interferences.

  • Wash 2: Pass 1 mL of 100% Methanol. This removes lipids and non-polar interferences.

• Elution:

  • Elute the analyte with 1 mL of 2% formic acid in Methanol. The acid neutralizes the analyte, releasing it from the WAX sorbent.

• Dry-Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for your LC-MS/MS system.

Workflow Diagram: Mixed-Mode SPE

Caption: Workflow for Mixed-Mode Anion Exchange SPE.

Protocol 2: pH-Optimized Liquid-Liquid Extraction (LLE)

This protocol is a classic approach that leverages the analyte's acidic nature for selective extraction.

Materials:

• Ethyl Acetate (HPLC Grade)

• Hydrochloric Acid (HCl)

• Microcentrifuge tubes (2 mL)

• Centrifuge, Nitrogen Evaporator, Vortex Mixer

Methodology:

• Sample Pre-treatment:

  • To 500 µL of plasma or urine in a 2 mL microcentrifuge tube, add 50 µL of 1M HCl to acidify the sample to a pH of ~2-3.

  • Vortex for 10 seconds.

• Extraction:

  • Add 1.5 mL of Ethyl Acetate to the tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and partitioning.

  • Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Phase Separation:

  • Carefully transfer the upper organic layer (Ethyl Acetate) to a clean tube, being careful not to aspirate any of the lower aqueous layer or the protein interface.

• Dry-Down and Reconstitution:

  • Evaporate the organic extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for your LC-MS/MS system.

Diagram: Principle of LLE pH Partitioning

Caption: LLE relies on pH to control analyte polarity and partitioning.

Data Summary Tables

Table 1: Comparative Overview of Extraction Techniques

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High to Very High
Typical Recovery	High (but with matrix)	Moderate to High	High and Reproducible
Matrix Effect	High[8]	Moderate	Low
Throughput	High	Low to Moderate	High (with automation)
Solvent Usage	Low	High[19]	Low to Moderate
Best For	Rapid screening, high conc. samples	Initial method development	Low-level quantification, clean extracts

Table 2: Quick Troubleshooting Guide

Problem	Common Cause(s)	Primary Solutions to Investigate
Low Recovery	Improper pH, suboptimal SPE steps, analyte instability	1. Adjust sample pH based on analyte pKa. 2. Systematically optimize SPE (load, wash, elute) steps. 3. Control temperature and process samples quickly.
High Matrix Effects	Insufficient cleanup, co-elution	1. Switch from PPT to SPE or LLE. 2. Optimize SPE wash solvent to remove interferences. 3. Modify LC gradient to resolve analyte from matrix peaks.
Poor Reproducibility	Inconsistent technique, variable flow rates, analyte instability	1. Standardize all manual steps (e.g., vortex time). 2. Use an automated SPE system for consistent flow. 3. Use a Stable Isotope-Labeled Internal Standard.

References

• Shahriari, S., et al. (2017). Extraction of Cephalexin Using Aqueous Two-Phase Systems Composed of Cholinium Chloride and K3PO4. Journal of Applied Chemical Research, 11(1), 21-33. [Link]

• Xie, G., et al. (2012). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Proteome Research, 11(2), 1135-1142. [Link]

• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Methods in Chemistry. [Link]

• Urraca, J. L., et al. (2009). Molecularly imprinted solid-phase extraction of cephalexin from water-based matrices. Analytica Chimica Acta, 652(1-2), 145-151. [Link]

• AL-Nahrain University Repository. (2006).

• Blazheyevskiy, M. Y., & Kozhyna, A. V. (2017). Comparison of Three Independent Methods of Cephalexin Determination by Means of Potassium Caroate. Ars Pharmaceutica, 58(2), 59-65. [Link]

• Patel, S. A., et al. (1992). Spectrophotometric Method for Determination of Cephalexin in Its Dosage Forms. Journal of AOAC International, 75(6), 994-997. [Link]

• Matuszewski, B. K., et al. (2003). Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS: Influence of Ionization Type, Sample Preparation, and Biofluid. Journal of the American Society for Mass Spectrometry, 14(11), 1290-1294. [Link]

• Oiestad, E. L., et al. (2014). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring, 36(5), 655-662. [Link]

• Phenomenex. (2026). Matrix Effects: Causes and Solutions in Analysis. [Link]

• Al-Zhour, A. A., & Tawalbeh, S. (2025). Recent Advances in Bioanalysis of Cephalosporins Toward Green Sample Preparation. Journal of Chromatographic Science. [Link]

• Wei, D., et al. (2012). Rapid hydrolysis and Electrochemical Detection of Cephalexin at a Heated Glassy Carbon Electrode. International Journal of Electrochemical Science, 7, 7947-7957. [Link]

• Kubota, F., et al. (2010). Extraction of Cephalosporin Antibiotics with Aqueous Two-phase Systems Composed of Water-miscible Organic Solvents and Salts. Kagaku Kogaku Ronbunshu, 36(5), 415-420. [Link]

• Siddiqui, W., et al. (2023). Development of Analytical Technique for Extraction of Commonly used Antibiotics in River Yamuna Based on Liquid-Liquid Extraction. Oriental Journal of Chemistry, 39(1). [Link]

• Al-Anbakey, A. M. (2020). RP-HPLC Developed Analytical Method for Cephalexin Determination in Pure and Pharmaceutical Preparations. ResearchGate. [Link]

• Mandasari, P., et al. (2021). Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique. Journal of Applied Pharmaceutical Science, 11(1), 1-10. [Link]

• Osonwa, U. E., et al. (2015). Kinetics of Degradation and Stability Marketed in Nigeria. African Journal of Pharmaceutical Research and Development, 7(2), 57-63. [Link]

• Simbec-Orion. (2023). Common challenges in bioanalytical method development. [Link]

• Méndez, A. S. L., et al. (2011). Dissolution Stability of Cephalexin Extemporaneous Suspensions During an Accelerated Stability Study. Dissolution Technologies, 18(1), 28-32. [Link]

• Rocchi, S., et al. (2024). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules, 29(10), 2269. [Link]

• Nahata, M. C. (1993). Stability of cephalexin monohydrate suspension in polypropylene oral syringes. American Journal of Hospital Pharmacy, 50(12), 2558-2560. [Link]

• Majors, R. E. (2007). Advanced Topics in Solid-Phase Extraction: Chemistries. LCGC International, 20(3), 142-156. [Link]

• Kowalczuk, D., et al. (2025). Scoping Review of Extraction Methods for Detecting β-Lactam Antibiotics in Food Products of Animal Origin. Molecules, 30(9), 1747. [Link]

• Urraca, J. L., et al. (2009). Molecularly imprinted solid-phase extraction of cephalexin from water-based matrices. ResearchGate. [Link]

• Yao, S., et al. (2023). Analysis of Polymer Impurities in Cephalexin Raw Material. Chinese Pharmaceutical Journal, 58(4), 365-375. [Link]

• Torres-Pérez, J., et al. (2021). Evaluating the Removal of the Antibiotic Cephalexin from Aqueous Solutions Using an Adsorbent Obtained from Palm Oil Fiber. Molecules, 26(11), 3362. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Cephalexin S-Sulfoxide

A Senior Application Scientist's Perspective on Ensuring Methodological Robustness and Accuracy

In the landscape of pharmaceutical quality control, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of patient safety and product efficacy. This is particularly true for the analysis of impurities, such as Cephalexin S-sulfoxide, a known degradation product and impurity of the widely-used cephalosporin antibiotic, Cephalexin.[1][2] The presence and quantity of this sulfoxide can be indicative of the stability and quality of the drug substance and product. Therefore, employing a validated, stability-indicating analytical method is paramount.

This guide provides an in-depth comparison of analytical methodologies for the quantification of Cephalexin S-sulfoxide, grounded in the principles of scientific integrity and adherence to international regulatory standards. We will delve into the causality behind experimental choices, present self-validating protocols, and support our claims with authoritative references.

The Significance of Method Validation in Impurity Profiling

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2), provide a comprehensive framework for the validation of analytical procedures.[3][4][5][6][7] These guidelines emphasize that analytical method validation is a continuous process, integral to the entire lifecycle of a method, from development to ongoing use.[3] The objective is to demonstrate that an analytical procedure is fit for its intended purpose, which, in this context, is the accurate and precise quantification of Cephalexin S-sulfoxide.[5]

For impurity testing, key validation characteristics include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including the active pharmaceutical ingredient (API), other impurities, and excipients.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Comparative Analysis of Analytical Techniques

While various analytical techniques can be employed for the analysis of Cephalexin and its impurities, High-Performance Liquid Chromatography (HPLC) stands out as the most prevalent and robust method.[8][9] Its superior specificity and sensitivity make it the preferred choice for stability-indicating assays.[8]

Here, we compare two common HPLC-based approaches: Reversed-Phase HPLC with UV detection (RP-HPLC-UV) and a mixed-mode HPLC method.

Feature	Reversed-Phase HPLC (RP-HPLC) with UV Detection	Mixed-Mode HPLC
Principle	Separation is based on the hydrophobic/hydrophilic interactions between the analytes and the stationary phase.	Utilizes a stationary phase with both reversed-phase and ion-exchange characteristics, allowing for simultaneous separation of analytes with varying properties.[1]
Stationary Phase	Typically a C18 or C8 bonded silica column.[10][11]	Columns like Coresep 100 which have both hydrophobic and ion-exchange functionalities.[1]
Mobile Phase	A mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).[8][10]	Can use various buffers at different pH levels to control the ionization state of the analytes and the stationary phase, often without the need for ion-pairing reagents.[1]
Advantages	Widely available, well-understood, and numerous validated methods exist.[10][11]	Excellent for separating complex mixtures of impurities that can be hydrophilic, hydrophobic, acidic, basic, and zwitterionic.[1] Provides good peak shape and retention control.[1]
Considerations	May require ion-pairing reagents for better retention and separation of polar impurities, which can complicate the mobile phase and affect column longevity.	Method development can be more complex due to the dual separation mechanism.

Experimental Workflow and Protocol Validation

The validation of an analytical method for Cephalexin S-sulfoxide necessitates a systematic approach, beginning with forced degradation studies to generate the impurity and demonstrate the method's stability-indicating nature.[12][13]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. veeprho.com [veeprho.com]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. ICH-Q2　分析法バリデーション | 独立行政法人 医薬品医療機器総合機構 [pmda.go.jp]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. academia.edu [academia.edu]
• 10. jetir.org [jetir.org]
• 11. asianpubs.org [asianpubs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. semanticscholar.org [semanticscholar.org]

Comparative Stability Guide: Cephalexin vs. Cephalexin S-Sulfoxide

Executive Summary & Mechanistic Context

Cephalexin (CPX) is a widely utilized first-generation β-lactam antibiotic. During manufacturing, storage, or environmental degradation (e.g., wastewater treatment), CPX is subjected to various stressors that compromise its structural integrity. One of the primary oxidative degradation products and known impurities is1[1].

Understanding the comparative stability between the parent active pharmaceutical ingredient (API) and its oxidized metabolite is critical for formulation scientists and analytical chemists. The oxidation of the thioether core to a sulfoxide dramatically alters the electron density of the cephalosporin nucleus, which directly 2[2] to hydrolytic cleavage.

Mechanistic Pathways of Degradation

• Cephalexin (CPX): Highly sensitive to alkaline hydrolysis, which 1[1] to form inactive diketopiperazine derivatives. Under oxidative stress (e.g., active chlorine or ozone), the sulfur atom is rapidly attacked,3[3].

• Cephalexin S-sulfoxide: Because the sulfur is already oxidized, this molecule is generally 4[4]. However, the electron-withdrawing nature of the sulfoxide group destabilizes the β-lactam ring, making S-sulfoxide significantly more 5[5] (particularly at elevated pH) compared to the parent CPX.

Mechanistic pathways of CPX oxidation to sulfoxides and alkaline hydrolysis.

Comparative Stability Data

The following table summarizes the degradation kinetics and stability profiles of Cephalexin and Cephalexin S-sulfoxide under forced degradation conditions.

Stress Condition	Cephalexin (CPX)	Cephalexin S-Sulfoxide	Mechanistic Causality
Aqueous (pH 4.0 - 6.0)	Stable (Optimal pH range)	Moderately Stable	Both compounds maintain β-lactam integrity in mild acid.
Alkaline (pH > 8.0)	Rapid degradation (Ring opening)	Very rapid degradation	Sulfoxide electron withdrawal accelerates nucleophilic attack on the β-lactam carbonyl.
Oxidative (3% H₂O₂)	Rapid conversion to sulfoxides	Highly stable (Recalcitrant)	S-sulfoxide is already fully oxidized at the thioether position, preventing further reaction.
Thermal (80°C, Solid)	Stable (Exothermic decomp. at high heat)	Unstable	S-sulfoxide exhibits lower thermal onset for degradation.

Self-Validating Experimental Protocols

To objectively compare the stability of these two compounds, a self-validating forced degradation workflow must be employed. This ensures that any observed degradation is isolated to the specific stressor applied, utilizing a mass balance approach via HPLC-UV/LC-MS.

Self-validating forced degradation workflow for stability comparison.

Step-by-Step Methodology: Forced Degradation & Kinetics Analysis

Rationale & Causality: By exposing both the parent drug and the synthesized impurity to parallel stress conditions, we can isolate the kinetic rate constants ( k ) for each degradation pathway. Quenching is mandatory to stop the reaction precisely at target timepoints, ensuring trustworthy kinetic modeling.

Phase 1: Stock Preparation

• Solvent Selection: Prepare a 1 mg/mL stock solution of Cephalexin and Cephalexin S-sulfoxide. Due to poor aqueous solubility at neutral pH, use a diluent of Water:Methanol (80:20 v/v) or6[6] buffered to pH 5.0.

• Validation Check: Inject the stock solutions immediately into the HPLC to establish the T0​ baseline area and confirm >98% purity. This self-validates that no degradation occurred during standard sample preparation.

Phase 2: Stress Application & Quenching

• Alkaline Degradation: Mix 5 mL of stock with 5 mL of 0.01 M NaOH. Incubate at 25°C. At intervals (5, 15, 30, 60 mins), extract 1 mL aliquots and immediately quench with 1 mL of 0.01 M HCl to neutralize the pH and halt β-lactam cleavage.

• Oxidative Degradation: Mix 5 mL of stock with 5 mL of 3% (v/v) H₂O₂. Incubate at 25°C in the dark. At intervals, extract aliquots. Causality: CPX will show rapid decay as it converts to sulfoxides, whereas the S-sulfoxide stock will show a flat kinetic curve, validating its oxidative recalcitrance.

• Thermal Degradation: Place sealed vials of the stock solutions in an incubator at 80°C. Extract samples at 24, 48, and 72 hours.

Phase 3: LC-MS/MS Quantification

• Chromatographic Conditions: Use a C18 reverse-phase column (e.g., 150 x 4.6 mm, 3.5 µm). Mobile phase A: 0.1% Formic acid in water; Mobile phase B: Acetonitrile. Use a gradient elution to separate the highly polar open-ring degradants from the intact molecules.

• Detection: Monitor UV absorbance at 254 nm. Use Electrospray Ionization Mass Spectrometry (ESI-MS) in positive mode to confirm the m/z 348 for CPX and m/z 364 for the S-sulfoxide.

• Data Synthesis: Plot ln(Ct​/C0​) versus time to determine the pseudo-first-order degradation rate constants.

References

• Efficient Cephalexin Degradation Using Active Chlorine Produced on Ruthenium and Iridium Oxide Anodes Source: PubMed (Science of the Total Environment) URL:[Link]

• Transformation of β-Lactam Antibacterial Agents during Aqueous Ozonation: Reaction Pathways and Quantitative Bioassay of Biologically-Active Oxidation Products Source: ACS Publications (Environmental Science & Technology) URL:[Link]

• Cephalosporin Antibiotics: Electrochemical Fingerprints and Core Structure Reactions Investigated by LC–MS/MS Source: ACS Publications (Analytical Chemistry) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient cephalexin degradation using active chlorine produced on ruthenium and iridium oxide anodes: Role of bath composition, analysis of degradation pathways and degradation extent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cephalexin Sulfoxide | 56193-21-6 [amp.chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Robust Stability-Indicating Method Validation for Cephalexin: A Comparative Guide under ICH Q1A(R2) and Q2(R2)

Cephalexin, a first-generation beta-lactam antibiotic, presents unique analytical challenges due to the inherent lability of its beta-lactam and dihydrothiazine rings. To ensure the efficacy and safety of pharmaceutical formulations throughout their shelf life, developing a robust Stability-Indicating Method (SIM) is non-negotiable.

This guide provides a comprehensive, comparative analysis of analytical modalities and a self-validating experimental protocol for Cephalexin SIM, strictly adhering to the International Council for Harmonisation (ICH) Q1A(R2) [1] and Q2(R2) [2] guidelines.

Comparative Modalities for Cephalexin SIM

When establishing an Analytical Target Profile (ATP) for a Cephalexin SIM, the primary objective is specificity : the absolute ability to unequivocally assess the analyte in the presence of its degradation products.

While multiple analytical techniques exist, their suitability for a SIM varies drastically based on their spatial and spectral resolution capabilities [4].

• UV-Spectrophotometry: While cost-effective and useful for routine assay release, UV methods lack the spatial resolution required for a SIM. Cephalexin degradants (e.g., cephalosporoic acids) often exhibit overlapping chromophores with the parent API, leading to false-positive assay results.

• RP-HPLC-UV: The traditional workhorse. Reversed-Phase High-Performance Liquid Chromatography provides the necessary theoretical plates to separate the API from hydrolytic and oxidative degradants [3].

• RP-UHPLC-PDA (Ultra-High Performance Liquid Chromatography with Photodiode Array): The modern gold standard. Utilizing sub-2 µm particle columns, UHPLC drastically reduces run times while increasing sensitivity. Crucially, PDA detection allows for 3D spectral analysis across the peak, enabling the calculation of the peak purity angle versus the peak purity threshold—a mandatory requirement to prove specificity under ICH Q2(R2) [2].

Table 1: Comparative Performance of Analytical Techniques for Cephalexin SIM

Analytical Technique	Specificity (Degradant Resolution)	Sensitivity (LOD)	Typical Run Time	Suitability for SIM
UV-Spectrophotometry	Poor (Overlapping chromophores)	~1.0 µg/mL	< 1 min	Not Recommended
RP-HPLC-UV	Good (Chromatographic resolution)	~0.1 µg/mL	10 - 15 min	Acceptable
RP-UHPLC-PDA	Excellent (3D Spectral & Peak Purity)	< 0.05 µg/mL	< 5 min	Gold Standard

Causality in Experimental Design: The Degradation Pathways

A SIM cannot be developed blindly; it requires a mechanistic understanding of the API's degradation pathways under ICH Q1A(R2) stress conditions [1]. Understanding why Cephalexin degrades informs how we separate it.

• Hydrolysis (Acid/Base): The beta-lactam carbonyl carbon is highly electrophilic. Under alkaline conditions (0.1 N NaOH), hydroxide ions rapidly attack this carbon, leading to irreversible ring opening and the formation of cephalosporoic acid derivatives.

• Oxidation: The sulfur atom in the dihydrothiazine ring is highly susceptible to oxidation by peroxides (3% H_2O_2), yielding sulfoxide derivatives.

• Thermal & Photolytic: Extended heat or UV exposure induces decarboxylation and subsequent polymerization, often visible as late-eluting broad peaks or baseline drift in chromatography.

Forced degradation workflow and mechanistic pathways for Cephalexin under ICH Q1A(R2).

Experimental Protocols: Step-by-Step Methodology

Protocol A: Forced Degradation (Stress Testing) per ICH Q1A(R2)

To generate a relevant degradation profile (targeting 5–20% degradation to avoid secondary degradants), the following self-validating workflow is executed. Critical Step: All acid/base stressed samples must be neutralized prior to injection to protect the analytical column's silica backbone.

• Acidic Stress: Transfer 5.0 mL of Cephalexin stock solution (1.0 mg/mL) to a 50 mL flask. Add 5.0 mL of 0.1 N HCl. Keep at room temperature for 5 hours. Neutralize with 5.0 mL of 0.1 N NaOH. Dilute to volume with the mobile phase.

• Alkaline Stress: Add 5.0 mL of 0.1 N NaOH to 5.0 mL of stock. Keep at room temperature for 5 hours. Neutralize with 5.0 mL of 0.1 N HCl. Dilute to volume.

• Oxidative Stress: Add 5.0 mL of 3% H_2O_2 to 5.0 mL of stock. Keep at room temperature for 5 hours. Dilute to volume.

• Thermal Stress: Expose the solid API to 80°C in a hot air oven for 24 hours. Prepare a 100 µg/mL solution in the mobile phase.

• Photolytic Stress: Expose the solid API to UV light (200 Watt-hours/m²) and visible light (1.2 million lux-hours) in a photostability chamber per ICH Q1B. Prepare a 100 µg/mL solution.

Protocol B: Chromatographic Separation (UHPLC-PDA)

• Column: C18 (100 mm × 2.1 mm, 1.7 µm particle size).

• Mobile Phase: Isocratic elution using Methanol : 0.01 M Tetrabutylammonium hydrogen sulfate (TBAHS) or 0.05 M Sodium Acetate buffer (pH 4.5) in a 50:50 (v/v) ratio [3][4].

• Flow Rate: 0.3 mL/min (scaled appropriately for UHPLC backpressures).

• Detection: PDA scanning from 200–400 nm, extracting chromatograms at 254 nm.

Method Validation Lifecycle per ICH Q2(R2)

Once the method successfully resolves the API from all stress-induced degradants, it enters the formal validation lifecycle. The ICH Q2(R2) guideline emphasizes a lifecycle approach, ensuring the method remains fit for its intended purpose [2].

• Specificity: The PDA peak purity flag must pass (Purity Angle < Purity Threshold) for the Cephalexin peak in all stressed samples, proving no co-eluting degradants exist hidden beneath the main peak.

• Linearity & Range: Prepare calibration standards from 1.0 µg/mL to 120 µg/mL. Perform linear regression analysis. Acceptance criteria: Correlation coefficient ( R2 ) ≥0.999 .

• Accuracy (Recovery): Spike known amounts of Cephalexin API into a synthetic placebo matrix at 80%, 100%, and 120% of the target concentration. Acceptance criteria: 98.0% – 102.0% recovery.

• Precision:

  • Repeatability: Six replicate injections of the 100% test concentration. Acceptance criteria: %RSD ≤2.0% .

  • Intermediate Precision: Different analyst, different day, different instrument. Acceptance criteria: %RSD ≤2.0% .

• Robustness: Utilize a Design of Experiments (DoE) approach to systematically vary flow rate ( ±10% ), mobile phase organic composition ( ±2% ), and column temperature ( ±5∘ C). System suitability parameters (tailing factor <1.5 , theoretical plates >2000 ) must remain acceptable.

Analytical procedure validation lifecycle for Cephalexin according to ICH Q2(R2) guidelines.

References

• Title: ICH Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: Development and Validation of Stability Indicating Green HPLC-UV Method for Determination of Cephalexin in Pharmaceutical Dosage Forms and Human Urine Using Micellar Mobile Phase Source: International Journal of Pharmacy and Pharmaceutical Sciences (via ResearchGate) URL: [Link]

• Title: Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods Source: Scientia Pharmaceutica (via PubMed Central) URL: [Link]

Benchmarking of different stationary phases for Cephalexin S-sulfoxide separation

As a Senior Application Scientist, achieving baseline resolution between an active pharmaceutical ingredient (API) and its structurally similar degradation products is a defining challenge in method development. For Cephalexin, a first-generation zwitterionic cephalosporin, oxidative stress inevitably leads to the formation of Cephalexin S-sulfoxide (CAS 74708-55-7) and its minor diastereomer, R-sulfoxide[1][2].

Because the sulfoxide group merely alters the dipole moment and spatial geometry without significantly changing the molecule's hydrophobic footprint, standard reversed-phase methods often fail to adequately resolve these species. This guide provides an objective, data-driven benchmarking of different stationary phases to help you engineer a robust, stability-indicating HPLC method[3][4].

Mechanistic Causality: The Chromatographic Challenge

Cephalexin contains both a carboxylic acid ( pKa​≈2.5 ) and a primary amine on its D-phenylglycine side chain ( pKa​≈7.3 ). At typical analytical pH levels, it exists as a highly polar zwitterion. When the sulfur atom in the dihydrothiazine ring oxidizes, it forms a sulfoxide ( S=O )[4][5].

The causality behind the separation difficulty lies in stereochemistry and dipole orientation . The S-sulfoxide and R-sulfoxide diastereomers present the highly electronegative oxygen atom in different spatial orientations relative to the rigid β -lactam core. This subtle difference requires a stationary phase capable of recognizing minor variations in hydrogen-bonding capacity and shape selectivity, rather than relying solely on hydrophobic dispersion forces.

Oxidative degradation pathway of Cephalexin yielding S- and R-sulfoxide diastereomers.

Benchmarking Stationary Phases

To objectively evaluate performance, we benchmark three distinct column chemistries. Each interacts with the Cephalexin/Sulfoxide matrix via different primary mechanisms.

A. C18 (Octadecylsilane) - High Density / Endcapped (USP L1)

• Mechanism: Hydrophobic partitioning.

• Performance: C18 is the traditional workhorse[6]. However, because the sulfoxide degradants are highly polar, they elute very early on a C18 column, often co-eluting with the solvent front or other polar impurities (like 7-ADCA) unless the mobile phase is highly aqueous.

• Verdict: Adequate for basic purity assays but struggles with diastereomeric resolution (S- vs. R-sulfoxide) without heavy reliance on ion-pairing agents.

B. Phenyl-Hexyl / Biphenyl (USP L11)

• Mechanism: π−π interactions and dipole-induced dipole interactions.

• Performance: The phenyl rings of the stationary phase interact strongly with the D-phenylglycine side chain of Cephalexin. More importantly, the π -electron cloud is highly sensitive to the dipole moment of the S=O bond. This shape selectivity provides superior baseline resolution between the S- and R-sulfoxide diastereomers.

• Verdict: Optimal choice for resolving specific sulfoxide diastereomers from the parent API.

C. Polar-Embedded (e.g., Amide-C18) (USP L60)

• Mechanism: Hydrogen bonding via embedded amide groups + hydrophobic partitioning[7].

• Performance: The embedded polar group shields the basic amine of Cephalexin from unreacted surface silanols, drastically reducing peak tailing. It also provides an alternative hydrogen-bonding site for the sulfoxide oxygen, increasing the retention factor ( k′ ) of the early-eluting sulfoxides.

• Verdict: Best for improving peak symmetry and retaining highly polar degradants in highly aqueous mobile phases.

Decision matrix for selecting the optimal stationary phase for sulfoxide separation.

Quantitative Data Presentation

The following table summarizes the comparative chromatographic performance of the three benchmarked stationary phases using a standardized gradient method (pH 3.0).

Stationary Phase	USP Code	Retention Factor ( k′ ) S-Sulfoxide	Resolution ( Rs​ ) S-Sulfoxide / API	Peak Tailing ( Tf​ ) API	Primary Selectivity Driver
Standard C18	L1	1.2	1.8	1.6	Hydrophobic Dispersion
Phenyl-Hexyl	L11	2.1	3.4	1.4	π−π / Dipole Interactions
Polar-Embedded	L60	2.8	2.5	1.1	Hydrogen Bonding / Shielding

Note: Rs​≥2.0 is required for robust baseline separation. Tf​≤1.5 is ideal for accurate integration.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol utilizes a Phenyl-Hexyl column, which our benchmarking data identifies as superior for diastereomeric resolution. This methodology is designed as a self-validating system: the system suitability criteria inherently verify the mechanistic logic.

A. Reagents & Materials

• Stationary Phase: Phenyl-Hexyl column, 250×4.6 mm, 5μm .

• Mobile Phase A: 0.05 M Monobasic Sodium Phosphate ( NaH2​PO4​ ), adjusted to pH 3.0 ± 0.05 with orthophosphoric acid. (Causality: pH 3.0 ensures the carboxylic acid of Cephalexin is fully protonated, maximizing retention and preventing peak splitting).

• Mobile Phase B: HPLC-Grade Methanol. (Causality: Methanol is a protic solvent that participates in hydrogen bonding, enhancing selectivity between the S- and R-sulfoxide compared to aprotic acetonitrile).

B. Step-by-Step Workflow

• Preparation of Standard: Dissolve accurately weighed Cephalexin API and Cephalexin S-Sulfoxide reference standard[1] in Mobile Phase A to achieve a concentration of 1.0 mg/mL and 0.05 mg/mL , respectively.

• System Equilibration: Flush the column with 95% Mobile Phase A / 5% Mobile Phase B for 30 minutes at 1.0 mL/min until the baseline is stable at 254 nm.

• Gradient Elution Profile:

  • 0 - 5 min: 5% B (Isocratic hold to retain polar sulfoxides)

  • 5 - 20 min: 5% B → 45% B (Linear gradient to elute parent API)

  • 20 - 25 min: 45% B (Wash)

  • 25 - 30 min: 5% B (Re-equilibration)

• Injection: Inject 20μL of the standard solution. Column temperature must be strictly maintained at 25∘C to prevent thermodynamic shifts in stereoisomer retention.

C. System Suitability & Self-Validation Criteria

• Validation Check 1 (Tailing): The tailing factor ( Tf​ ) for the Cephalexin peak must be ≤1.5 . If Tf​>1.5 , secondary interactions with active silanols are occurring; verify the buffer pH is exactly 3.0.

• Validation Check 2 (Resolution): The resolution ( Rs​ ) between Cephalexin S-sulfoxide and Cephalexin must be ≥2.5 . If Rs​ drops, the π−π interactions are insufficient; decrease the initial gradient slope to 3% B to increase residence time in the highly aqueous phase.

References

• Title: Cephalexin S-Sulfoxide | CAS 74708-55-7 Source: Veeprho Pharmaceuticals URL: [Link]

• Title: Cephalosporin Antibiotics: Electrochemical Fingerprints and Core Structure Reactions Investigated by LC–MS/MS Source: Analytical Chemistry (ACS Publications) URL: [Link]

• Title: LC and LC/MS Columns - Solutions for Small Molecule Separations Source: Agilent Technologies URL: [Link]

• Title: USP Monographs: Cephalexin Source: United States Pharmacopeia (USP) URL: [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. veeprho.com [veeprho.com]
• 6. pharmacopeia.cn [pharmacopeia.cn]
• 7. agilent.com [agilent.com]

Comparative Spectroscopic Analysis of Cephalexin and Cephalexin S-Sulfoxide: A Comprehensive Guide

As a Senior Application Scientist, distinguishing between an active pharmaceutical ingredient (API) and its primary degradation products is a critical mandate in drug development, stability testing, and environmental monitoring. Cephalexin, a first-generation β-lactam antibiotic, is highly susceptible to oxidative stress. During advanced oxidation processes (AOPs) or prolonged environmental exposure, the electron-rich thioether sulfur in the dihydrothiazine ring is rapidly oxidized, yielding Cephalexin S-sulfoxide .

This guide provides an objective, data-driven comparison of the spectroscopic fingerprints of Cephalexin and Cephalexin S-sulfoxide. By leveraging orthogonal analytical techniques—High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared Spectroscopy (FT-IR)—researchers can build self-validating workflows for structural elucidation.

Mechanistic Context: The Oxidation Pathway

The structural divergence between Cephalexin and its S-sulfoxide derivative is subtle yet chemically profound. The transformation involves the addition of a single oxygen atom to the sulfur atom (S=O formation). This localized oxidation alters the polarity, electron density, and three-dimensional conformation of the cephalosporin core, which cascades into distinct shifts across all spectroscopic modalities .

Fig 1: Oxidative degradation pathway of Cephalexin to its S-sulfoxide derivative.

Comparative Spectroscopic Fingerprints

To definitively differentiate the parent API from its sulfoxide metabolite, we must analyze the quantitative data across three primary spectroscopic domains.

A. High-Resolution LC-MS/MS (Mass Spectrometry)

Mass spectrometry provides the first line of evidence for oxidation. The addition of an oxygen atom increases the exact mass by ~15.99 Da. Because the sulfoxide is significantly more polar than the parent thioether, it exhibits a shorter retention time on reverse-phase chromatography (e.g., C18 columns).

Parameter	Cephalexin	Cephalexin S-sulfoxide	Diagnostic Difference
Molecular Formula	C₁₆H₁₇N₃O₄S	C₁₆H₁₇N₃O₅S	+O
Exact Mass	347.0939 Da	363.0889 Da	+15.995 Da
Precursor Ion [M+H]⁺	m/z 348.10	m/z 364.10	+16 m/z shift
Relative Retention Time	1.00 (Reference)	~0.75 - 0.85	Earlier elution due to increased polarity

B. ¹H NMR Spectroscopy (Proton Chemical Shifts)

While MS confirms the addition of oxygen, it cannot confirm where the oxygen was added (regiochemistry). ¹H NMR solves this. The highly electronegative S=O group exerts a strong anisotropic deshielding effect on the adjacent protons. Specifically, the C2-CH₂ protons, which sit directly next to the sulfur atom, experience a dramatic downfield shift .

Proton Assignment	Cephalexin (δ ppm, D₂O)	Cephalexin S-sulfoxide (δ ppm, D₂O)	Causality of Shift
C3-CH₃ (Methyl)	1.86 (s, 3H)	~1.95 (s, 3H)	Mild deshielding from proximity to S=O
C2-CH₂ (Methylene)	3.03 (d), 3.46 (d)	~3.70 (d), 4.10 (d)	Critical Marker: Strong deshielding by S=O
C6-H (β-lactam)	5.05 (d, 1H)	~5.20 (d, 1H)	Moderate deshielding through the ring system
C7-H (β-lactam)	5.65 (d, 1H)	~5.80 (d, 1H)	Moderate deshielding through the ring system
Aromatic Protons	7.54 (m, 5H)	7.54 (m, 5H)	Unchanged; proves oxidation is not on the ring

C. FT-IR Spectroscopy (Vibrational Bands)

Infrared spectroscopy serves as an orthogonal functional group validation. The intact β-lactam ring is confirmed by the high-frequency carbonyl stretch, while the formation of the sulfoxide is definitively marked by a new, intense stretching vibration .

Functional Group	Cephalexin (cm⁻¹)	Cephalexin S-sulfoxide (cm⁻¹)	Diagnostic Difference
β-lactam C=O	1759	~1765	Intact ring; slight shift due to altered strain
Amide C=O	1689	1690	Unchanged
Carboxylate C=O	1593	1595	Unchanged
Sulfoxide S=O	Absent	~1040 (Strong)	Critical Marker: Direct proof of S-oxidation

Experimental Protocol: A Self-Validating System

To ensure scientific integrity, the isolation and characterization of degradation products must not rely on a single analytical dimension. The following protocol utilizes a self-validating loop: Generation → Isolation → Orthogonal Confirmation .

Fig 2: Self-validating analytical workflow for isolating and characterizing Cephalexin S-sulfoxide.

Phase 1: Controlled Generation & Isolation

Causality: We use dilute Hydrogen Peroxide (H₂O₂) rather than harsh mineral acids to ensure regioselective oxidation of the highly nucleophilic sulfur atom without prematurely hydrolyzing the fragile β-lactam ring.

• Reaction: Dissolve 10 mg of Cephalexin monohydrate in 10 mL of 50 mM Phosphate Buffer (pH 7.0). Add 1.2 molar equivalents of H₂O₂. Stir at 25°C for 30 minutes.

• Quenching: Quench the reaction with a mild reducing agent (e.g., sodium thiosulfate) to halt over-oxidation to the sulfone.

• Isolation: Inject the mixture into a Preparative HPLC (C18 column). Run a gradient of 5% to 50% Acetonitrile in Water (both containing 0.1% Formic Acid).

• Collection: Collect the major peak eluting prior to the unreacted Cephalexin parent peak. Lyophilize the collected fraction to a dry powder.

Phase 2: Orthogonal Spectroscopic Validation

Causality: A mass shift of +16 Da could theoretically represent hydroxylation of the aromatic ring or N-oxidation. We must cross-reference MS data with NMR and IR to lock in the structural proof.

• LC-MS/MS (Mass Confirmation): Reconstitute 1 mg of the lyophilized powder in 1 mL of Methanol. Perform direct infusion ESI-MS in positive ion mode.

  • Validation Check: Observe the base peak at m/z 364.10. If the peak is 348.10, isolation failed.

• ¹H NMR (Regiochemistry Confirmation): Dissolve 5 mg of the powder in 0.5 mL of D₂O. Acquire a 400 MHz ¹H NMR spectrum.

  • Validation Check: Look at the 3.0 - 4.5 ppm region. If the C2-CH₂ doublet-of-doublets has shifted from ~3.2 ppm to ~3.9 ppm, sulfur oxidation is confirmed. If the aromatic multiplet at 7.54 ppm integrates to less than 5 protons, undesired ring-hydroxylation occurred.

• ATR-FTIR (Functional Group Confirmation): Place 2 mg of the dry powder directly onto the diamond crystal of an ATR-FTIR spectrometer.

  • Validation Check: Scan from 4000 to 400 cm⁻¹. The presence of a sharp, intense band at ~1040 cm⁻¹ (absent in the parent API) serves as the final, definitive proof of the S=O bond.

By requiring all three analytical conditions to be met, this protocol eliminates false positives and ensures absolute structural confidence in the characterization of Cephalexin S-sulfoxide.

References

• Efficient Cephalexin Degradation Using Active Chlorine Produced on Ruthenium and Iridium Oxide Anodes PubMed / Science of The Total Environment URL:[Link]

• Cephalosporin Antibiotics: Electrochemical Fingerprints and Core Structure Reactions Investigated by LC–MS/MS Analytical Chemistry (ACS Publications) URL:[Link]

• Cephalexin-Mediated Synthesis of Quasi-Spherical and Anisotropic Gold Nanoparticles and Their in Situ Capping by the Antibiotic The Journal of Physical Chemistry C (ACS Publications) URL:[Link]

• Cephalexin Compound Summary (CID 27447) PubChem (National Institutes of Health) URL:[Link]

Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling Cephalexin S-sulfoxide

This guide provides mission-critical safety protocols and logistical frameworks for the handling and disposal of Cephalexin S-sulfoxide. As a key intermediate and potential impurity in the synthesis of the widely-used cephalosporin antibiotic, Cephalexin, its handling demands a rigorous and informed approach to personal and environmental safety. This document is structured to provide researchers, scientists, and drug development professionals with the procedural clarity and scientific rationale necessary to operate safely and effectively.

Hazard Assessment: The 'Why' Behind the Precautions

Understanding the inherent risks of Cephalexin S-sulfoxide is fundamental to appreciating the necessity of the stringent controls outlined in this guide. As a beta-lactam compound, its primary hazard profile is driven by its potential for sensitization.

• Primary Risk: Beta-Lactam Hypersensitivity: The core danger associated with cephalosporins and related compounds is their capacity to act as sensitizing agents.[1][2][3] Exposure, particularly through inhalation of aerosolized powder or direct skin contact, can lead to the development of allergic sensitivities.[4][5] Subsequent exposures, even to minute quantities, can trigger severe allergic reactions, including debilitating skin rashes (allergic contact dermatitis) or respiratory distress, such as asthma.[2][3][4]

• Cross-Reactivity: The phenomenon of cross-reactivity between different beta-lactam antibiotics is well-documented.[6] Personnel with a known allergy to penicillins, for example, may be at an increased risk of reacting to cephalosporins.[1] This underscores the importance of a comprehensive personal medical history review for all individuals handling this compound.

• Ocular and Dermal Irritation: Beyond sensitization, Cephalexin and its derivatives are known to cause serious eye irritation and skin irritation upon direct contact.[2][4][7]

Given these risks, the U.S. Food and Drug Administration (FDA) recommends stringent controls, including the complete and comprehensive separation of manufacturing facilities for beta-lactam antibiotics, to prevent cross-contamination and protect against these health risks.[8][9][10] This regulatory stance highlights the seriousness with which these compounds must be treated in a laboratory setting.

Core PPE Protocols: A Risk-Based, Multi-Layered Defense

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory. The required level of protection directly corresponds to the physical form of the compound being handled and the specific laboratory activity, which dictates the risk of aerosolization and exposure.

Laboratory Activity	Required Personal Protective Equipment
Weighing & Handling Dry Powder	Respiratory: NIOSH-approved N95 or higher-level respirator.[4] Hand: Double-gloving with powder-free nitrile gloves.[4][11] Eye/Face: Chemical safety goggles and a full-face shield.[4][12] Body: Disposable, low-permeability gown with a solid front and tight-fitting cuffs.[4][11]
Handling Solutions	Respiratory: Not generally required if handled within a certified chemical fume hood. Hand: Powder-free nitrile gloves.[4] Eye/Face: Chemical safety goggles.[4] Body: Dedicated, clean lab coat.[4]
Cleaning Spills	Respiratory: NIOSH-approved N95 or higher-level respirator.[4][13] Hand: Two pairs of heavy-duty nitrile gloves.[4] Eye/Face: Chemical safety goggles and a full-face shield.[4][12] Body: Disposable, low-permeability gown.[4] Footwear: Disposable shoe covers.[4]

Causality of PPE Choices:

• Respirator (N95 or higher): The primary risk when handling powders is the inhalation of fine, aerosolized particles, which can directly lead to respiratory sensitization. A surgical mask is insufficient as it does not form a tight seal around the face and lacks the filtration efficiency for such small particles.[13]

• Double-Gloving: This practice provides a critical layer of redundancy. Should the outer glove be nicked or contaminated, the inner glove continues to provide protection. The outer glove should be removed immediately after the handling procedure is complete to prevent the spread of contamination to other surfaces.[11][13]

• Low-Permeability Gown: A low-permeability, solid-front gown prevents particle and splash penetration, protecting the user's skin and personal clothing from contamination.[11]

Procedural Integrity: Donning and Doffing Sequences

The sequence of putting on (donning) and taking off (doffing) PPE is as critical as the equipment itself. An incorrect doffing procedure can lead to self-contamination, negating the protective benefits of the equipment.

Caption: Waste segregation and disposal workflow for Cephalexin S-sulfoxide.

Step-by-Step Disposal Protocol

• Waste Segregation: At the point of generation, separate waste into distinct streams. Do not mix Cephalexin S-sulfoxide waste with general trash or standard biohazardous waste. [14]2. Containerization and Labeling:

  • Contaminated Solids (PPE, weighing paper, vials, etc.): Place these items into a dedicated, plastic-lined container or a robust, sealed plastic bag. The container must be clearly labeled "Cephalexin Contaminated Solid Waste". [14] * Pure Compound and Concentrated Stock Solutions: Treat as hazardous chemical waste. Place directly into a designated and clearly labeled hazardous chemical waste container. [15][14]3. Storage: Store these sealed waste containers in your laboratory's designated Satellite Accumulation Area. Liquid waste containers should be kept within secondary containment trays to prevent spills. [14]4. Final Disposal: Coordinate with your institution's Environmental Health and Safety (EH&S) department for the scheduled pickup and final disposal of all waste. EH&S will ensure the waste is transported and disposed of in compliance with all federal and state regulations, typically via high-temperature incineration. [14]Under no circumstances should this waste be disposed of down the drain. [14]

Emergency Procedures: Immediate First-Aid Response

In the event of an accidental exposure, immediate and correct action is crucial.

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 20 minutes. Remove any contaminated clothing. Seek prompt medical attention if any irritation or adverse effects develop. [1]* Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 20 minutes, holding the eyelids open. Have the individual "roll" their eyes to ensure complete rinsing. Seek immediate medical attention. [1][7]* Inhalation: If dusts are inhaled, immediately move the affected individual to fresh air. If breathing is difficult or adverse effects occur, seek immediate medical attention. [1][7]* Ingestion: If swallowed, contact a physician or poison control center immediately. Do not induce vomiting unless directed to do so by a medical professional. [1] Adherence to these protocols is not merely a matter of regulatory compliance; it is a fundamental pillar of a responsible and thriving research environment. By internalizing the principles and procedures outlined in this guide, you safeguard your health, the integrity of your research, and the well-being of the wider community.

References

• Benchchem. (n.d.). Navigating the Disposal of Cephalexin: A Guide for Laboratory Professionals.
• Benchchem. (n.d.). Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling Cephalexin.
• University of Iowa Health Care. (n.d.). PPE Requirements Hazardous Drug Handling.
• Hon, C.-Y., et al. (2015). Safe handling of hazardous drugs. PMC.
• Occupational Safety and Health Administration (OSHA). (n.d.). eTool: Hospitals - Pharmacy - Personal Protective Equipment (PPE).
• Centers for Disease Control and Prevention (CDC). (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• European Compliance Academy. (2013). New FDA Guidance for the Prevention of Cross Contamination of Beta-Lactam Antibiotics.
• NextSDS. (n.d.). Cephalexin Sulfoxide — Chemical Substance Information.
• First Veterinary Supply. (2013). MATERIAL SAFETY DATA SHEET - CEPHALEXIN CAPSULES.
• Cayman Chemical. (2025). Safety Data Sheet - Cephalexin.
• Bitesize Bio. (2025). Antibiotic Disposal in the Lab: Simple Tips to Get it Right.
• Fisher Scientific. (2025). SAFETY DATA SHEET - Cephalexin, 50 mg/ml in 1M ammonium hydroxide.
• MedChemExpress. (2024). Cephalexin (Standard)-SDS.
• Lachman Consultants. (2022). Beta-Lactam Antibiotics 2013 Guidance for Preventing Cross Contamination Hits the Street.
• Michigan Medicine, University of Michigan. (n.d.). BETA-LACTAM ALLERGY GUIDELINE: Inpatient and outpatient.
• U.S. Food and Drug Administration (FDA). (n.d.). Non-Penicillin Beta-Lactam Drugs: A CGMP Framework for Preventing Cross- Contamination.
• National Research Council (US) Committee on Hazardous Biological Substances in the Laboratory. (1989). Safe Disposal of Infectious Laboratory Waste. National Academies Press (US).
• Thamlikitkul, V. (n.d.). Methods of Antibiotic Disposal by Laypeople and Various Types of Drug Distributors in Thailand.
• MedChemExpress. (2025). Cephalexin (monohydrate)-SDS.
• Elbalkiny, H. T., Yehia, A., & Elsaharty, Y. S. (2019). Removal and tracing of cephalosporins in industrial wastewater by SPE-HPLC: optimization of adsorption kinetics on mesoporous silica nanoparticles. Journal of Analytical Science and Technology.
• ChemicalBook. (2026). Chemical Safety Data Sheet MSDS / SDS - CEPHALEXIN MONOHYDRATE.
• Federal Register. (2013). Guidance for Industry on Non-Penicillin Beta-Lactam Drugs: A Current Good Manufacturing Practices Framework for Preventing Cross-Contamination; Availability.
• Thermo Fisher Scientific. (2025). Cephalexin hydrate - SAFETY DATA SHEET.

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